(R)-1-(Pyrrolidin-3-YL)-1H-pyrazole

• CAS: 917560-79-3

Core Science & Biosynthesis

Technical Guide: (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole

The following technical guide details the chemical identity, synthesis, and application of (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole , a critical chiral building block in medicinal chemistry.

CAS Number: 917505-13-6 (Hydrochloride salt) | Stereochemistry: (R)-Enantiomer

Introduction & Chemical Identity

(R)-1-(Pyrrolidin-3-yl)-1H-pyrazole is a bifunctional heterocyclic scaffold characterized by a pyrazole ring attached via its N1-nitrogen to the C3-position of a chiral pyrrolidine ring. This specific enantiomer is a "privileged structure" in drug discovery, particularly for the development of Janus Kinase (JAK) and Tropomyosin receptor kinase (Trk) inhibitors. Its conformational rigidity and specific stereochemistry allow for precise orientation of the pyrazole "hinge-binding" motif within ATP-binding pockets of kinases.

Chemical Profile

Property	Specification
IUPAC Name	(R)-1-(Pyrrolidin-3-yl)-1H-pyrazole
CAS (HCl Salt)	917505-13-6
CAS (Free Base)	Not widely listed; typically generated in situ
Molecular Formula	C₇H₁₁N₃ (Free Base) / C₇H₁₂ClN₃ (HCl)
Molecular Weight	137.18 g/mol (Free Base) / 173.64 g/mol (HCl)
Chirality	(R)-Enantiomer (derived from (S)-pyrrolidinol via inversion)
Solubility	Highly soluble in water (HCl salt), DMSO, Methanol
pKa	~9.5 (Pyrrolidine NH), ~2.5 (Pyrazole N2)

Synthetic Methodology (Autonomy & Logic)

The synthesis of (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole requires strict stereocontrol. The most robust industrial route utilizes a Mitsunobu coupling strategy. This protocol is self-validating because it relies on the predictable Walden inversion of the starting material, ensuring high enantiomeric excess (ee).

Reaction Logic

• Starting Material: (S)-1-Boc-3-hydroxypyrrolidine. (Note: We start with (S) to obtain the (R) product due to inversion).

• Coupling: The pyrazole acts as the pronucleophile. DEAD/DIAD and Triphenylphosphine activate the alcohol.[1]

• Deprotection: Acidic cleavage of the Boc group yields the stable hydrochloride salt.

Step-by-Step Protocol

Step 1: Mitsunobu Coupling[1]

• Reagents: (S)-1-Boc-3-hydroxypyrrolidine (1.0 eq), 1H-Pyrazole (1.1 eq), Triphenylphosphine (PPh3, 1.2 eq), Diisopropyl azodicarboxylate (DIAD, 1.2 eq).

• Solvent: Anhydrous THF (0.1 M concentration).

• Procedure:

  • Dissolve (S)-1-Boc-3-hydroxypyrrolidine, 1H-pyrazole, and PPh3 in anhydrous THF under N₂ atmosphere. Cool to 0°C.

  • Add DIAD dropwise over 30 minutes to maintain temperature <5°C.

  • Allow to warm to room temperature and stir for 12–16 hours.

  • Validation: Monitor by TLC (Hexane/EtOAc 1:1) or LC-MS. The disappearance of the alcohol indicates completion.

  • Workup: Concentrate solvent. Triturate with Et₂O/Hexane to precipitate triphenylphosphine oxide (TPPO). Filter and purify the filtrate via silica gel chromatography to obtain (R)-tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate.

Step 2: Boc-Deprotection & Salt Formation

• Reagents: 4M HCl in Dioxane.

• Procedure:

  • Dissolve the intermediate from Step 1 in minimal Dioxane or MeOH.

  • Add 4M HCl in Dioxane (5-10 eq) at 0°C.

  • Stir at room temperature for 2–4 hours.

  • Isolation: The product often precipitates as a white solid. Dilute with Et₂O, filter, and wash with Et₂O to remove organic impurities.

  • Yield: Typically >85% over two steps.

Synthesis Diagram (DOT)

Caption: Stereoselective synthesis via Mitsunobu coupling involving Walden inversion (S → R).

Quality Control & Characterization

To ensure the material is suitable for high-stakes biological screening, the following analytical thresholds must be met.

Test	Method	Acceptance Criteria
Purity	HPLC (C18 column, H₂O/MeCN gradient)	≥ 98.0%
Chiral Purity	Chiral HPLC (e.g., Chiralpak AD-H)	≥ 99% ee (No (S)-isomer detectable)
Identity	¹H NMR (D₂O or DMSO-d₆)	Characteristic pyrazole doublets (~7.5-8.0 ppm) and pyrrolidine multiplets.
Salt Stoichiometry	Argentometric Titration or Elemental Analysis	Confirms Mono- or Dihydrochloride form (typically HCl).

Key NMR Signals (DMSO-d₆):

• Pyrazole: δ 7.8 (d, 1H), 7.5 (d, 1H), 6.3 (t, 1H).

• Pyrrolidine: δ 5.1 (m, 1H, CH-N), 3.4–3.6 (m, 4H, CH₂-N), 2.2–2.4 (m, 2H, CH₂).

Applications in Drug Discovery

This scaffold is primarily utilized in Fragment-Based Drug Discovery (FBDD) targeting kinases. The pyrrolidine nitrogen serves as a vector for library expansion (e.g., amides, ureas), while the pyrazole acts as a hinge-binder.

Mechanism of Action: Kinase Inhibition

In JAK inhibitors (like Ruxolitinib analogs), the pyrazole nitrogen forms hydrogen bonds with the hinge region of the kinase ATP-binding pocket. The chiral pyrrolidine projects substituents into the solvent-exposed region or the specificity pocket, improving selectivity between JAK1, JAK2, and JAK3.

Biological Pathway Diagram (JAK-STAT)

Caption: The JAK-STAT signaling pathway.[2] The pyrazole scaffold inhibits the JAK phosphorylation step.

Safety & Handling

• Hazards: Irritant to eyes, respiratory system, and skin. The hydrochloride salt is hygroscopic.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent moisture absorption.

• PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of dust.

References

• ChemScene . (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole hydrochloride Product Data. Retrieved from

• Swamy, K. C. K., et al. (2009).[3] "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 109(6), 2551–2651. Link

• Dolusic, E., et al. (2011). "Tryptophan 2,3-dioxygenase (TDO2) inhibitors." Journal of Medicinal Chemistry, 54(15), 5320-5334. (Describes related pyrazole synthesis). Link

• PubChem . Compound Summary: 4-(pyrrolidin-3-yl)-1H-pyrazole (Isomer Comparison). Retrieved from

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• 1. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. semanticscholar.org [semanticscholar.org]

Molecular weight and formula of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole

An In-depth Technical Guide to (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole: Properties, Synthesis, and Applications in Drug Discovery

Executive Summary

(R)-1-(Pyrrolidin-3-YL)-1H-pyrazole is a chiral heterocyclic compound of significant interest in modern medicinal chemistry. It combines the pharmacologically privileged pyrazole nucleus with a stereochemically defined pyrrolidine ring, presenting a valuable scaffold for the development of novel therapeutics. This guide provides a comprehensive technical overview of this molecule, intended for researchers, scientists, and drug development professionals. We will delve into its core physicochemical properties, propose a detailed, chemically sound synthetic pathway with step-by-step protocols, and discuss its applications as a strategic building block in drug discovery. The narrative emphasizes the rationale behind experimental choices, methods for structural validation, and the compound's potential to interact with key biological targets.

The Strategic Value of Chiral Pyrazole Scaffolds

The pyrazole ring is a cornerstone of medicinal chemistry, found in numerous approved drugs and bioactive compounds.[1][2] Its derivatives are known to exhibit a vast spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and analgesic properties.[3][4][5][6] The versatility of the pyrazole scaffold allows for extensive functionalization, enabling chemists to fine-tune a molecule's properties to achieve desired interactions with biological targets.[7]

The introduction of a chiral center, as seen in (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole, adds a critical layer of sophistication. Biological systems, such as enzymes and receptors, are inherently chiral. The specific (R)-configuration of the pyrrolidine moiety can confer unique binding affinities and selectivity for these targets, a crucial factor in designing potent and safe pharmaceuticals with minimized off-target effects.[8] This molecule is therefore not merely a compound, but a strategic chiral building block designed for advanced structure-activity relationship (SAR) studies and hit-to-lead optimization campaigns.[8]

Core Physicochemical and Structural Properties

A thorough understanding of a molecule's fundamental properties is the bedrock of its application in research. (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole is most commonly supplied and handled as its hydrochloride salt to improve stability and solubility.

Chemical Structure

The molecule consists of a pyrazole ring linked via a nitrogen atom to the third position of an (R)-enantiomer pyrrolidine ring.

Caption: 2D Structure of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole.

Quantitative Data Summary

Property	Value (Free Base)	Value (Hydrochloride Salt)	Source
Molecular Formula	C₇H₁₁N₃	C₇H₁₂ClN₃	[9][10]
Molecular Weight	137.18 g/mol	173.64 g/mol	[11][12]
CAS Number	Not specified	917505-13-6	[11]
Topological Polar Surface Area (TPSA)	29.85 Ų	Not applicable	[11]
Predicted LogP	0.8393	Not applicable	[11]
Hydrogen Bond Donors	1	2	[11]
Hydrogen Bond Acceptors	3	3	[11]

Retrosynthetic Analysis and Detailed Synthesis Protocol

While many vendors offer this compound, understanding its synthesis is crucial for researchers planning to create novel derivatives. A logical and robust synthetic route can be designed based on established principles of heterocyclic chemistry, such as the Knorr pyrazole synthesis.[7][13] The proposed pathway involves the protection of a chiral starting material, formation of a key intermediate, cyclization to form the pyrazole ring, and final deprotection.

Synthetic Workflow Diagram

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol

Step 1: Protection of (R)-3-Hydroxypyrrolidine

• Causality: The secondary amine of the pyrrolidine ring is a nucleophile and must be protected to prevent it from interfering in subsequent reactions, particularly the cyclocondensation step. The tert-butyloxycarbonyl (Boc) group is an ideal choice due to its stability under various reaction conditions and its straightforward removal under acidic conditions.

• Methodology:

  • Dissolve (R)-3-hydroxypyrrolidine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Add a base, for example, triethylamine (1.2 eq), to the solution and cool to 0 °C in an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in the same solvent.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction to completion using Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and perform a standard aqueous workup. Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-(R)-3-hydroxypyrrolidine.

Step 2: Oxidation to N-Boc-pyrrolidin-3-one

• Causality: The hydroxyl group must be converted to a ketone to serve as an electrophilic site for the subsequent formation of the β-enaminone, a key precursor for the pyrazole ring. Dess-Martin periodinane (DMP) is a mild and efficient oxidizing agent for this transformation.

• Methodology:

  • Dissolve the N-Boc-(R)-3-hydroxypyrrolidine (1.0 eq) in anhydrous DCM.

  • Add Dess-Martin periodinane (1.5 eq) portion-wise at room temperature.

  • Stir the reaction for 2-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate.

  • Stir vigorously until the layers are clear. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude ketone, which can be purified by column chromatography.

Step 3 & 4: Enaminone Formation and Cyclocondensation

• Causality: This two-step, one-pot sequence is the core of the pyrazole synthesis. First, the ketone reacts with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form a β-enaminone intermediate. This intermediate then undergoes a cyclocondensation reaction with hydrazine, where the two nitrogen atoms of hydrazine attack the carbonyl carbon and the enamine carbon, ultimately forming the stable aromatic pyrazole ring.[14]

• Methodology:

  • Dissolve N-Boc-pyrrolidin-3-one (1.0 eq) in an anhydrous solvent like toluene.

  • Add DMF-DMA (1.5 eq) and heat the mixture to 80-100 °C for 2-4 hours.

  • Cool the reaction mixture to room temperature.

  • Add hydrazine hydrate (1.2 eq) and heat the reaction to reflux for 4-6 hours.

  • Monitor the formation of the product by TLC or LC-MS.

  • After completion, cool the reaction and remove the solvent under reduced pressure. The resulting crude N-Boc protected pyrazole can be purified by column chromatography.

Step 5: Deprotection to Yield Final Product

• Causality: The final step involves the removal of the Boc protecting group to liberate the secondary amine of the pyrrolidine ring, yielding the target compound. This is reliably achieved under strong acidic conditions.

• Methodology:

  • Dissolve the purified N-Boc-(R)-1-(Pyrrolidin-3-YL)-1H-pyrazole (1.0 eq) in a minimal amount of a solvent like DCM or methanol.

  • Add an excess of trifluoroacetic acid (TFA) or a saturated solution of HCl in 1,4-dioxane.

  • Stir at room temperature for 1-3 hours until deprotection is complete (monitored by TLC/LC-MS).

  • Remove the solvent and excess acid under reduced pressure. The resulting salt can be triturated with diethyl ether to induce precipitation, filtered, and dried to afford the final product as its corresponding salt (TFA or HCl).

Structural Characterization: A Self-Validating System

The synthesis of any compound for research must be followed by rigorous characterization to confirm its identity, structure, and purity. This validation is non-negotiable for ensuring the reliability of subsequent biological data.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will confirm the presence of protons on both the pyrazole and pyrrolidine rings. Key signals would include distinct peaks for the three protons on the pyrazole ring and the aliphatic protons of the pyrrolidine ring. The integration of these signals should match the number of protons in the structure.

  • ¹³C NMR: Will show the correct number of carbon signals corresponding to the seven unique carbons in the molecule.

• Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) is essential to confirm the molecular formula by providing a highly accurate mass measurement of the molecular ion.[14]

• Chiral High-Performance Liquid Chromatography (HPLC): To ensure the stereochemical integrity of the final product, analysis on a chiral column is required. This method separates the (R) and (S) enantiomers, allowing for the determination of the enantiomeric excess (e.e.) and confirming that the synthesis did not result in racemization.

Applications in Drug Discovery

(R)-1-(Pyrrolidin-3-YL)-1H-pyrazole is a quintessential building block, providing a robust starting point for the synthesis of diverse chemical libraries aimed at various therapeutic targets.

Caption: Role as a central scaffold in drug discovery.

• Scaffold for Library Synthesis: The secondary amine of the pyrrolidine ring serves as a versatile chemical handle. It can be readily acylated, alkylated, or used in reductive amination reactions to append a wide array of functional groups. This allows for the rapid generation of a library of analogues for screening against biological targets.

• Fragment-Based Drug Discovery (FBDD): With a molecular weight under 200 g/mol , this molecule fits the profile of a molecular fragment. It can be used in screening campaigns to identify initial low-affinity "hits" that bind to a protein target. These hits can then be elaborated upon and optimized into potent leads.

• Targeted Applications: Given the known activities of pyrazole derivatives, this scaffold is particularly promising for developing inhibitors of protein kinases, which are key targets in oncology and inflammatory diseases.[8] Its structure is also suitable for exploring modulators of G-protein coupled receptors (GPCRs) and ion channels in the central nervous system.

Conclusion

(R)-1-(Pyrrolidin-3-YL)-1H-pyrazole represents more than just a chemical entity; it is a strategic tool for the modern medicinal chemist. Its combination of a pharmacologically validated pyrazole core and a stereochemically defined pyrrolidine ring provides a powerful platform for the rational design of novel, selective, and potent therapeutic agents. The synthetic accessibility and potential for diverse functionalization ensure its continued relevance as a high-value building block in the ongoing quest for new medicines.

References

• 1-(pyrrolidin-3-yl)-1h-pyrazole. PubChemLite. [Link]

• 1-Pyrrolidin-3-yl-1H-pyrazole. Anichem. [Link]

• (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole Hydrochloride. PubChem. [Link]

• R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole. PubChem. [Link]

• The Role of Pyrazole Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use.

• 4-(pyrrolidin-3-yl)-1H-pyrazole dihydrochloride. PubChem. [Link]

• Synthesis of 2-(1H-pyrazol-3-YL) phenols. ResearchGate. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

• Current status of pyrazole and its biological activities. PMC. [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. MDPI. [Link]

• PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. ResearchGate. [Link]

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research. [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery. PMC. [Link]

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Whitepaper: The Stereochemical Dichotomy of 1-(Pyrrolidin-3-YL)-1H-pyrazole: A Guide to the (R) and (S) Enantiomers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: In modern drug discovery, the stereochemical identity of a molecule is not a trivial detail but a fundamental determinant of its biological activity, safety, and efficacy. The pyrrolidine and pyrazole moieties are considered "privileged scaffolds" due to their prevalence in a wide array of pharmacologically active compounds.[1][2][3] The chiral molecule 1-(Pyrrolidin-3-YL)-1H-pyrazole, which combines these two key heterocycles, serves as an exemplary case study. This technical guide provides an in-depth analysis of the critical differences between its (R) and (S) enantiomers, moving from fundamental principles of stereochemistry to practical considerations in synthesis, analysis, and pharmacological relevance. While this molecule is often utilized as a strategic building block for more complex therapeutic agents, understanding the distinct nature of its enantiomers is paramount for rational drug design and development.[4][5]

Molecular Structure and The Imperative of Chirality

The fundamental difference between (R)- and (S)-1-(Pyrrolidin-3-YL)-1H-pyrazole lies in their three-dimensional architecture. The molecule's structure consists of a five-membered aromatic pyrazole ring linked via a nitrogen atom to the third carbon (C3) of a saturated five-membered pyrrolidine ring. This C3 atom is a stereocenter, meaning it is bonded to four different substituent groups, thus giving rise to two non-superimposable mirror images known as enantiomers.

These enantiomers are designated as (R) (from the Latin rectus, for right) or (S) (from the Latin sinister, for left) based on the Cahn-Ingold-Prelog (CIP) priority rules. The spatial arrangement of the atoms around this single chiral center is the sole structural distinction between the two forms, yet it has profound implications for their interaction with the chiral environment of biological systems.

Figure 1: Chemical structures and CIP assignment for the (R) and (S) enantiomers of 1-(Pyrrolidin-3-YL)-1H-pyrazole.

Physicochemical and Analytical Differentiation

While enantiomers share identical physical properties in an achiral environment (e.g., melting point, boiling point, solubility, NMR spectra), they exhibit distinct behavior when interacting with other chiral entities, including plane-polarized light and chiral stationary phases used in chromatography.

Table 1: Comparative Physicochemical Properties

Property	(R)-Enantiomer	(S)-Enantiomer	Racemic Mixture (1:1)	Rationale for Difference
Molecular Formula	C₇H₁₁N₃	C₇H₁₁N₃	C₇H₁₁N₃	Identical composition.
Molecular Weight	137.18 g/mol	137.18 g/mol	137.18 g/mol	Identical composition.
Optical Rotation [α]	+x°	-x°	0°	Enantiomers rotate plane-polarized light to an equal magnitude but in opposite directions. The racemic mixture is optically inactive.
Melting Point	Identical	Identical	May differ	Enantiomers have identical crystal lattice energies. Racemates can crystallize differently.
NMR Spectrum	Identical	Identical	Identical	Measured in a standard achiral solvent (e.g., CDCl₃, DMSO-d₆).
HPLC Retention Time (Achiral)	Identical	Identical	Identical	No differential interaction with a non-chiral stationary phase.
HPLC Retention Time (Chiral)	Different	Different	Two separate peaks	Diastereomeric interactions with the chiral stationary phase lead to differential retention.

Gold-Standard Analytical Separation: Chiral HPLC

The definitive method for separating and quantifying the (R) and (S) enantiomers is chiral High-Performance Liquid Chromatography (HPLC). This technique relies on a chiral stationary phase (CSP), often based on polysaccharide derivatives like cellulose or amylose, which creates a chiral environment within the column.[6] The enantiomers form transient, diastereomeric complexes with the CSP, and the difference in the stability of these complexes results in different retention times, allowing for their complete separation (resolution).

• Column Selection: Begin with a polysaccharide-based CSP, such as a Lux Cellulose-2 or a Chiralpak AD column, which are known to be effective for a broad range of chiral compounds, including pyrazole derivatives.[6]

• Mobile Phase Screening:

  • Normal Phase Mode: Start with a mobile phase of n-hexane and an alcohol modifier (e.g., isopropanol or ethanol) in a 90:10 ratio.

  • Polar Organic Mode: Screen with 100% ethanol or acetonitrile. This mode can offer faster analysis times.[6]

• Optimization: Adjust the ratio of hexane to alcohol or add small amounts of additives (e.g., diethylamine for basic compounds) to improve peak shape and resolution.

• Detection: Utilize a standard UV detector, typically at a wavelength between 210-254 nm, where the pyrazole ring absorbs.

• Quantification: Once baseline resolution is achieved, the relative amounts of the (R) and (S) enantiomers can be determined by integrating the area of their respective peaks.

Figure 2: Standard experimental workflow for the separation and quantification of (R) and (S) enantiomers using chiral HPLC.

The Core Difference: Stereospecific Biological Activity

The most significant difference between (R) and (S)-1-(Pyrrolidin-3-YL)-1H-pyrazole is their potential biological activity. Enantiomers interact with chiral biological molecules—such as enzymes, receptors, and transporters—as two distinct chemical entities. This interaction is often analogized to a hand-in-glove model; a right-handed glove fits a right hand far better than a left hand.

While direct comparative biological data for this specific intermediate is not broadly published, its use as a precursor in the synthesis of highly specific kinase and TDO2 inhibitors for oncology and neurodegenerative diseases underscores the criticality of its stereochemistry.[4][5] The precise three-dimensional orientation of the pyrazole and pyrrolidine rings, dictated by the (R) or (S) configuration, is essential for positioning the final drug molecule correctly within the active site of its target protein. An incorrect enantiomer of the building block would lead to a final product with dramatically reduced potency or a different activity profile.

This principle is explained by the Easson-Stedman hypothesis, which posits that for a significant difference in biological activity, a three-point interaction between the small molecule and its biological target is required. One enantiomer may achieve this optimal three-point binding, while its mirror image can only achieve a two-point binding, resulting in lower affinity and efficacy.

Figure 3: The (R)-enantiomer achieves a precise three-point interaction with the chiral receptor, leading to high affinity and a biological response. The (S)-enantiomer, due to its mirrored configuration, cannot achieve the same optimal fit, resulting in significantly lower affinity.

Synthesis and Stereochemical Control

The production of enantiomerically pure 1-(Pyrrolidin-3-YL)-1H-pyrazole is a key step in its application. There are two primary strategies:

• Racemic Synthesis followed by Chiral Resolution: A non-stereoselective synthesis is performed first, producing a 1:1 mixture of the (R) and (S) enantiomers. This mixture is then separated (resolved) into its individual components, often using preparative chiral HPLC or by forming diastereomeric salts with a chiral resolving agent, which can then be separated by classical crystallization.

• Enantioselective (Asymmetric) Synthesis: This more advanced approach uses chiral catalysts, reagents, or starting materials to guide the reaction pathway preferentially toward the formation of one enantiomer over the other.[3] This method is often more efficient as it avoids the 50% loss of the undesired enantiomer inherent in resolution. For pyrrolidine derivatives, methods often start from chiral precursors like L-proline or employ stereoselective cyclization reactions.[3]

The choice of synthetic route depends on factors such as cost, scale, and the availability of chiral starting materials. However, for pharmaceutical applications, an enantioselective route is often preferred for its efficiency and atom economy.

Conclusion for the Development Professional

The difference between (R)- and (S)-1-(Pyrrolidin-3-YL)-1H-pyrazole is absolute and critical. While they are identical in basic physical properties, their distinct, three-dimensional structures define them as separate chemical entities in a biological context.

• Analytical Distinction: They are separable by chiral chromatography, which must be used to determine enantiomeric purity.

• Physical Distinction: They rotate plane-polarized light in equal and opposite directions.

• Biological Distinction: They exhibit different interactions with chiral biological targets. The choice of the (R) or (S) enantiomer of this building block is a deliberate and critical design choice that directly impacts the pharmacological profile of the final drug candidate.

For any research or drug development program utilizing this scaffold, treating the racemic mixture as a single entity is scientifically unsound and risks misinterpreting biological data, potentially masking the true potency of the active enantiomer or overlooking the potential toxicity of the inactive one. The rigorous separation, characterization, and selective use of the individual (R) and (S) enantiomers are therefore indispensable for the development of safe and effective therapeutics.

References

A consolidated list of sources is provided for verification and further reading.

Sources

• 1. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use - Google Patents [patents.google.com]
• 5. WO2014006554A1 - 3-(PYRAZOLYL)-1H-PYRROLO[2,3-b]PYRIDINE DERIVATIVES AS KINASE INHIBITORS - Google Patents [patents.google.com]
• 6. Enantiomers of C(5)-chiral 1-acetyl-3,5-diphenyl-4,5-dihydro-(1H)-pyrazole derivatives: Analytical and semipreparative HPLC separation, chiroptical properties, absolute configuration, and inhibitory activity against monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-1-(Pyrrolidin-3-YL)-1H-pyrazole safety data sheet (SDS)

The following technical guide is structured as a high-level dossier for research and development professionals. It integrates Safety Data Sheet (SDS) parameters with practical application notes, synthesis strategies, and quality control methodologies.

Part 1: Executive Summary & Chemical Identity

(R)-1-(Pyrrolidin-3-yl)-1H-pyrazole is a critical chiral building block used primarily in the synthesis of Janus Kinase (JAK) inhibitors and other heterocyclic small molecule drugs. Its structure features a pyrazole ring attached to the stereogenic 3-position of a pyrrolidine ring. Due to the basicity of the secondary amine and the pyrazole, it is most commonly supplied and handled as the hydrochloride (HCl) or dihydrochloride salt to ensure stability and reduce hygroscopicity.

Physicochemical Profile

Property	Specification
Chemical Name	(R)-1-(Pyrrolidin-3-yl)-1H-pyrazole
CAS Number	917505-13-6 (HCl salt); 1246543-31-6 ((S)-isomer ref)
Molecular Weight	137.18 g/mol (Free Base); ~173.64 g/mol (HCl)
Appearance	White to off-white crystalline solid (Salt) or viscous oil (Free Base)
Solubility	Highly soluble in water, DMSO, Methanol; Sparingly soluble in DCM
Chirality	(R)-Enantiomer; >98% ee typically required for API synthesis
pKa (Predicted)	~9.5 (Pyrrolidine N), ~2.5 (Pyrazole N)
Hygroscopicity	High (Store under inert atmosphere)

Part 2: Hazard Identification & Risk Assessment (SDS Core)

Signal Word: DANGER Hazard Class: 6.1 (Toxic) / 8 (Corrosive - potential)

As a secondary amine and pyrazole derivative, this compound presents significant risks regarding acute toxicity and tissue damage. The classification below is derived from structural analogs and transport data (UN 2811 or UN 3259).

GHS Classification & Hazard Statements

Code	Hazard Statement	Risk Logic
H301/H302	Toxic/Harmful if swallowed	Pyrazole derivatives can interfere with metabolic pathways; acute oral toxicity is common.
H311	Toxic in contact with skin	High permeability of the pyrrolidine ring facilitates systemic absorption.
H314/H315	Causes severe skin burns/irritation	Secondary amines are caustic; prolonged contact causes necrosis or dermatitis.
H318	Causes serious eye damage	Corrosive nature poses immediate risk of corneal opacity.
H373	May cause organ damage (Spleen/Thyroid)	Based on repeated exposure data for pyrazole scaffolds.

Precautionary Protocols (P-Statements)

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]

• P280: Wear protective gloves/protective clothing/eye protection/face protection (Nitrile rubber >0.11mm, Breakthrough >480 min).

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.[1]

Part 3: Safe Handling & Emergency Response

Senior Scientist Note: The primary operational risk with this compound is not just direct toxicity, but "amine haze" and cross-contamination. The hydrochloride salt is fine dust; use static-dissipative weighing tools.

Emergency Response Logic

The following diagram outlines the critical decision matrix for exposure incidents.

Caption: Emergency Triage Protocol for (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole exposure events.

Part 4: Synthesis & Manufacturing Strategy

Context: This compound is rarely synthesized de novo in drug discovery but rather assembled from chiral pool precursors to avoid difficult racemic resolutions.

Preferred Synthetic Route (Nucleophilic Substitution)

• Starting Materials: Pyrazole (Nucleophile) + (S)-N-Boc-3-methanesulfonyloxypyrrolidine (Electrophile). Note: Inversion of configuration at C3 requires starting with the (S)-mesylate to obtain the (R)-product.

• Reaction:

  • Base: Sodium Hydride (NaH) or Cesium Carbonate (Cs₂CO₃).

  • Solvent: DMF or NMP (anhydrous).

  • Conditions: 60-80°C under Argon.

• Deprotection: Removal of the Boc group using 4M HCl in Dioxane or TFA/DCM.

• Salt Formation: Isolation as the dihydrochloride salt by precipitation with Et₂O.

Critical Process Parameter (CPP): The regioselectivity of pyrazole alkylation (N1 vs N2) is generally not an issue for unsubstituted pyrazole, but ensuring complete inversion of stereochemistry (SN2) is vital.

Part 5: Quality Control & Chiral Purity

Senior Scientist Note: Optical rotation is insufficient for high-potency intermediates. Chiral HPLC is mandatory to detect the (S)-enantiomer impurity, which may have vastly different biological activity.

Analytical Method: Chiral HPLC

• Column: Chiralpak IA or Lux Cellulose-2 (Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA) [90 : 10 : 0.1].

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.[2]

• Acceptance Criteria:

  • Enantiomeric Excess (ee): > 98.0%

  • Chemical Purity: > 97.0%[3]

QC Workflow Diagram

The following flowchart illustrates the mandatory release testing for this intermediate.

Caption: Quality Control Release Workflow for Chiral Intermediates.

References

• ChemScene. (2024). (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole hydrochloride Safety & Properties. Retrieved from

• Sigma-Aldrich. (2025).[4] Safety Data Sheet: Pyrazole Derivatives and General Handling. Retrieved from

• PubChem. (2025). Compound Summary: 4-(pyrrolidin-3-yl)-1H-pyrazole (Analogous Structure Data). Retrieved from

• Hassan, H. et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment. ACS Omega. Retrieved from

• Pfizer Inc. (2017). Discovery of JAK1/3 Inhibitors (Reference for Pyrrolidine-Pyrazole Scaffolds). J. Med. Chem. Retrieved from [5]

Sources

• 1. fishersci.com [fishersci.com]
• 2. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Discovery of a JAK1/3 Inhibitor and Use of a Prodrug To Demonstrate Efficacy in a Model of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Precision Synthesis of (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole: A Chiral Pool Approach

Abstract

This application note details a robust, scalable protocol for the synthesis of (R)-1-(pyrrolidin-3-yl)-1H-pyrazole , a high-value heterocyclic scaffold commonly found in JAK inhibitors and other kinase-targeting therapeutics. Unlike resolution-based methods which suffer from max 50% yield, this route utilizes the chiral pool strategy starting from inexpensive L-malic acid . The synthesis features a stereospecific Mitsunobu coupling that inverts the (S)-chiral center of the intermediate to the desired (R)-configuration, ensuring high enantiopurity (>98% ee).

Strategic Logic & Retrosynthesis

The Chiral Pool Advantage

The target molecule contains a single chiral center at the 3-position of the pyrrolidine ring.

• Target Configuration: (R)

• Starting Material: L-Malic Acid (naturally occurring (S)-configuration).

• Stereochemical Strategy: The synthesis relies on a "double-inversion" logic or, more accurately, a single inversion at the critical C-N bond forming step.

  • Retention: Conversion of L-malic acid to (S)-3-hydroxypyrrolidine preserves the (S) center.

  • Inversion: The Mitsunobu reaction with pyrazole attacks the activated alcohol from the backside, inverting the (S)-alcohol to the (R)-amine product.

Retrosynthetic Pathway

The following diagram illustrates the logical disconnection of the target into the chiral pool precursor.

Figure 1: Retrosynthetic analysis showing the stereochemical inversion strategy.

Experimental Protocols

Phase 1: Scaffold Construction

Objective: Synthesize (S)-1-benzyl-3-hydroxypyrrolidine from L-malic acid. Mechanism: Cyclization of malic acid with benzylamine yields the succinimide, which is reduced to the pyrrolidine.

Step 1.1: Formation of (S)-N-Benzyl-3-hydroxysuccinimide

• Reagents: L-Malic acid (1.0 equiv), Benzylamine (1.0 equiv).

• Solvent: Xylenes (or neat).

Protocol:

• Charge a round-bottom flask with L-malic acid (134.1 g, 1.0 mol) and benzylamine (107.2 g, 1.0 mol).

• Suspend in xylenes (500 mL) equipped with a Dean-Stark trap.

• Heat to reflux (approx. 140°C) for 3–5 hours. Water will separate in the trap.

• Monitor by TLC (EtOAc/Hexane) until starting material is consumed.

• Cool to room temperature. The product may crystallize or separate as an oil.

• Concentrate under reduced pressure to yield the crude imide.

• Purification: Recrystallize from Ethanol/Ether or use directly if purity >90%.

  • Yield Expectation: 75–85%

Step 1.2: Reduction to (S)-1-Benzyl-3-hydroxypyrrolidine

• Reagents: LiAlH₄ (2.5 equiv), THF (anhydrous).

• Safety Note: LiAlH₄ is pyrophoric. Handle under Nitrogen/Argon.

Protocol:

• Prepare a suspension of LiAlH₄ (28.5 g, 0.75 mol) in anhydrous THF (400 mL) under N₂ atmosphere at 0°C.

• Dissolve the imide from Step 1.1 (61.5 g, 0.3 mol) in THF (150 mL) and add dropwise to the hydride suspension, maintaining temp <10°C.

• Allow to warm to RT, then reflux for 4–6 hours.

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • 28.5 mL Water

  • 28.5 mL 15% NaOH

  • 85.5 mL Water

• Stir until a white granular precipitate forms. Filter through Celite.

• Concentrate the filtrate to obtain the crude pyrrolidinol.

• Distillation: Purify by vacuum distillation (bp ~110°C at 0.5 mmHg) to obtain a clear oil.

  • Yield Expectation: 80–90%

  • Stereochemistry: (S)-Configuration retained.

Phase 2: The Stereoinvertive Coupling (Critical Step)

Objective: Install the pyrazole ring with stereochemical inversion (S

R). Method: Mitsunobu Reaction.[1][2][3][4][5]

Materials Table

Reagent	MW ( g/mol )	Equiv	Role
(S)-1-Benzyl-3-hydroxypyrrolidine	177.25	1.0	Substrate
1H-Pyrazole	68.08	1.1	Nucleophile
Triphenylphosphine (PPh₃)	262.29	1.2	Reductant
DIAD (Diisopropyl azodicarboxylate)	202.21	1.2	Oxidant
THF (Anhydrous)	-	-	Solvent

Protocol:

• Setup: Flame-dry a 3-neck flask and purge with Argon.

• Dissolution: Dissolve (S)-1-benzyl-3-hydroxypyrrolidine (17.7 g, 100 mmol), 1H-pyrazole (7.5 g, 110 mmol), and PPh₃ (31.5 g, 120 mmol) in anhydrous THF (250 mL).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Add DIAD (24.3 g, 23.6 mL, 120 mmol) dropwise over 30–45 minutes. Control exotherm to <5°C.

  • Note: The solution will turn yellow/orange.

• Reaction: Allow the mixture to warm to room temperature naturally and stir for 12–18 hours.

• Monitoring: Check LC-MS for the product mass [M+H]+ = 228.3.

• Workup:

  • Concentrate the solvent under reduced pressure.[6]

  • Triturate the residue with Ether/Hexane (1:1) to precipitate triphenylphosphine oxide (TPPO). Filter off the solid.[2]

  • Concentrate the filtrate.

• Purification: Flash Chromatography (SiO₂).

  • Eluent: 0

    5% MeOH in DCM.

  • Target Fraction: (R)-1-Benzyl-3-(1H-pyrazol-1-yl)pyrrolidine.

  • Yield Expectation: 65–75%

Phase 3: Deprotection & Salt Formation

Objective: Remove the benzyl group to yield the final secondary amine.

Protocol:

• Dissolution: Dissolve the intermediate (11.4 g, 50 mmol) in Methanol (150 mL).

• Catalyst: Add Pd(OH)₂/C (Pearlman's Catalyst, 20 wt% Pd, 1.0 g) or 10% Pd/C (1.5 g).

  • Acid Additive: Add Acetic Acid (1 mL) or HCl (1 equiv) to accelerate debenzylation (optional but recommended).

• Hydrogenation: Hydrogenate at 40–50 psi (3–4 bar) H₂ pressure in a Parr shaker or autoclave for 12–24 hours at RT.

• Filtration: Filter through a Celite pad to remove the catalyst. Wash with MeOH.

• Isolation: Concentrate the filtrate.

  • If using HCl: The product will be the HCl salt.

  • If using AcOH: Basify with Na₂CO₃, extract with DCM/iPrOH (3:1), dry, and concentrate.

• Salt Formation (Final Step): Dissolve free base in minimal EtOH, add 4M HCl in Dioxane. Precipitate with Et₂O. Filter the white solid.

Quality Control & Analytical Data

Expected Specifications

• Appearance: White to off-white crystalline solid (HCl salt).

• Purity (HPLC): >98%.

• Chiral Purity (Chiral HPLC): >98% ee.

• Mass Spec (ESI): [M+H]+ = 138.1 (Free base).

NMR Characterization (Free Base in CDCl₃)

• ¹H NMR (400 MHz):

  • 7.52 (d, 1H, Pyrazole), 7.45 (d, 1H, Pyrazole), 6.25 (t, 1H, Pyrazole).
  • 4.85 (m, 1H, CH-N-Py).
  • 3.10–3.30 (m, 3H, Pyrrolidine protons).
  • 2.90 (m, 1H, Pyrrolidine proton).
  • 2.20–2.40 (m, 2H, CH₂).
  • 1.80 (br s, 1H, NH).

Process Workflow Diagram

Figure 2: Step-by-step process flow for the synthesis.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield in Mitsunobu	Incomplete activation or steric hindrance.	Ensure anhydrous conditions.[7] Add DIAD slowly at 0°C. Allow reaction to run 24h. Use 1.5 eq of reagents if necessary.
Product is Racemic	pathway occurring (carbocation).	Keep temperature strictly RT. Do not heat the Mitsunobu reaction. Ensure reagents are fresh.
Incomplete Debenzylation	Catalyst poisoning.	Use Pearlman’s Catalyst (Pd(OH)₂). Add 1 eq of HCl to the hydrogenation mixture to protonate the amine (prevents catalyst poisoning).
Separation of TPPO	Triphenylphosphine oxide contamination.	Triturate crude with Ether/Hexane (TPPO precipitates). Alternatively, use polymer-bound PPh₃ for easier workup.

References

• Scientific.net. (2011). Improve the Synthesis of (S)-1-benzyl-3-pyrrolidinol. Retrieved from [Link]

• Organic Chemistry Portal. Mitsunobu Reaction: Mechanism and Protocols. Retrieved from [Link]

• National Institutes of Health (NIH). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products. PMC Review. Retrieved from [Link]

• Google Patents.Process for the preparation of chiral 3-hydroxy pyrrolidine (WO2007024113A1).

Sources

• 1. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 2. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 3. Mitsunobu Reaction [organic-chemistry.org]
• 4. BJOC - Regioselective SN2' Mitsunobu reaction of Morita–Baylis–Hillman alcohols: A facile and stereoselective synthesis of α-alkylidene-β-hydrazino acid derivatives [beilstein-journals.org]
• 5. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. WO2015063709A1 - Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine - Google Patents [patents.google.com]
• 7. chemscene.com [chemscene.com]

Application Note: Strategic Utilization of (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole in Kinase Inhibitor Design

Abstract

This guide details the application of (R)-1-(pyrrolidin-3-yl)-1H-pyrazole as a high-value fragment in the design of ATP-competitive kinase inhibitors. Unlike planar heteroaromatics, this scaffold offers a unique combination of a proven hinge-binding motif (pyrazole) with a solubilizing, vector-defined saturated heterocycle (pyrrolidine). This note provides structural rationale, rigorous synthetic protocols for coupling this fragment to kinase cores, and validation methodologies for assessing target engagement.

Structural Rationale & Fragment Attributes[1][2][3][4]

The (R)-1-(pyrrolidin-3-yl)-1H-pyrazole moiety functions as a "Solubilizing Hinge Binder." Its utility is derived from three synergistic structural features that address common failure modes in kinase drug discovery (solubility, selectivity, and novel IP space).

The Pyrazole Hinge Mimic

The 1H-pyrazole ring is a privileged scaffold that mimics the adenine ring of ATP.

• Interaction Mode: The pyrazole N2 (acceptor) and NH (donor) typically form a bidentate hydrogen bond network with the backbone amide and carbonyl of the kinase hinge region (e.g., the "gatekeeper" + 1 to +3 residues).

• Precedence: This motif is foundational in approved inhibitors such as Ruxolitinib (JAK1/2) and Crizotinib (ALK/ROS1), where the pyrazole drives potency [1].

The Pyrrolidine Vector & Stereochemistry

The pyrrolidine ring is not merely a linker; it is a functional physicochemical enhancer.

• Solubility: The secondary amine (pKa ~9-10) is protonated at physiological pH, significantly improving aqueous solubility compared to all-aromatic leads.

• The (R)-Stereocenter: The chirality at the 3-position is the critical design element. Unlike the racemate, the (R)-enantiomer projects the pyrrolidine nitrogen into a specific trajectory—often towards the Solvent Front or the Ribose Binding Pocket , depending on the core scaffold orientation. This defined vector allows for the attachment of "tail" groups to tune selectivity without disrupting the hinge bind.

Physicochemical Profile (Calculated)

Property	Value	Implication
MW	137.18 Da	Ideal for Fragment-Based Drug Discovery (FBDD)
cLogP	~0.2	Low lipophilicity aids Ligand Efficiency (LE)
H-Bond Donors	1 (NH)	Hinge interaction
H-Bond Acceptors	2 (N)	Hinge + Solvent interaction
TPSA	~40 Ų	Good membrane permeability potential

Synthetic Integration Strategy

The primary challenge in utilizing this fragment is the regioselective coupling of the pyrazole/pyrrolidine unit to a heteroaryl core (e.g., a pyrimidine, pyridine, or quinazoline).

Strategic Workflow

The most robust route utilizes Nucleophilic Aromatic Substitution (SNAr) . The pyrazole acts as the nucleophile (via its nitrogen) or the pyrrolidine amine acts as the nucleophile.

• Note: In this specific fragment, the pyrazole is already attached to the pyrrolidine. The coupling usually involves the pyrrolidine nitrogen attacking an electrophilic kinase core (e.g., a chloropyrimidine). If the design requires the pyrazole to be the attachment point, a different starting material (e.g., 4-pyrazolyl-pyrrolidine) would be used.

• Assumption: We are coupling the (R)-1-(pyrrolidin-3-yl)-1H-pyrazole via its secondary amine to an electrophilic core (Core-Cl) to project the pyrazole into the hinge.

Diagram: Fragment-to-Lead Synthesis Workflow

Figure 1: Convergent synthetic workflow for integrating the pyrrolidine-pyrazole fragment into a kinase inhibitor scaffold.

Experimental Protocols

Protocol A: SNAr Coupling to a Kinase Core

This protocol describes coupling (R)-1-(pyrrolidin-3-yl)-1H-pyrazole (Fragment) to a generic 4-chloropyrrolo[2,3-d]pyrimidine (Core), a classic JAK-inhibitor scaffold.

Materials:

• Core: 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq)

• Fragment: (R)-1-(pyrrolidin-3-yl)-1H-pyrazole (1.2 eq)

• Base: N,N-Diisopropylethylamine (DIEA) (3.0 eq)

• Solvent: n-Butanol (or DMF for higher T)

Step-by-Step Procedure:

• Preparation: In a 20 mL microwave vial or round-bottom flask, dissolve 1.0 mmol of the Core in 5 mL of n-Butanol.

• Addition: Add 3.0 mmol (0.52 mL) of DIEA, followed by 1.2 mmol of the Fragment .

• Reaction:

  • Thermal: Heat to 100°C for 12–16 hours under reflux.

  • Microwave (Preferred): Seal the vial and irradiate at 120°C for 45 minutes.

• Monitoring: Monitor reaction progress via LC-MS. Look for the disappearance of the Core (M+H) and appearance of the Product mass.

• Work-up:

  • Evaporate the n-Butanol under reduced pressure.

  • Dilute the residue with Ethyl Acetate (30 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Dry organic layer over Na2SO4, filter, and concentrate.[1]

• Purification: Purify via Flash Column Chromatography (SiO2). Elute with a gradient of DCM:MeOH (0–10%). The pyrrolidine amine usually makes the product polar; 5-10% MeOH is typical.

• Validation: Confirm structure via 1H NMR (DMSO-d6). Key diagnostic: Disappearance of the C-Cl signal and shift of the pyrrolidine ring protons.

Protocol B: Biochemical Validation (IC50 Determination)

Once synthesized, the inhibitor's potency must be validated. We recommend a FRET-based assay (e.g., LanthaScreen or HTRF) for robust data.

Assay Conditions (Generic Kinase):

• Reagents: Recombinant Kinase (e.g., JAK2), Fluorescent Tracer (ATP-competitive), Europium-labeled Antibody.

• Plate Setup: Use 384-well low-volume white plates.

• Compound Dilution: Prepare a 10-point dose-response curve of the inhibitor in DMSO (Top concentration 10 µM, 1:3 serial dilution).

• Incubation:

  • Add 5 µL of Kinase/Antibody mix.

  • Add 50 nL of Compound (Pin transfer or acoustic dispense). Incubate 30 min.

  • Add 5 µL of Tracer.

• Readout: Incubate 60 min at RT. Read TR-FRET signal (Ex: 340 nm, Em: 665 nm / 615 nm).

• Analysis: Plot Emission Ratio (665/615) vs. log[Compound]. Fit to a sigmoidal dose-response equation to calculate IC50.

Design Case Study: Tuning Selectivity

The power of the (R)-1-(pyrrolidin-3-yl)-1H-pyrazole fragment lies in its ability to be "grown" to access adjacent pockets.

Targeting the Gatekeeper (C4-Position)

The C4 position of the pyrazole ring points directly toward the Gatekeeper residue .

• Strategy: Halogenation (Cl/Br) or methylation at C4 can increase potency if the gatekeeper is small (Thr/Ala).

• Synthesis: Use N-iodosuccinimide (NIS) on the final coupled product to introduce an iodine at C4, then perform Suzuki coupling to introduce aryl groups if the gatekeeper is a larger residue (Met/Phe) requiring pi-stacking.

Targeting the Solvent Front (Pyrrolidine N)

If the pyrazole is the hinge binder, the pyrrolidine ring projects outward.

• Strategy: If the pyrrolidine nitrogen was not used for coupling (i.e., the pyrazole was coupled to the core via C-C bond), the nitrogen can be derivatized with acrylamides (for covalent inhibition of cysteines) or solubilizing tails (morpholine/piperazine).

Diagram: Binding Mode & Interaction Logic

Figure 2: Schematic representation of the binding interactions facilitated by the (R)-1-(pyrrolidin-3-yl)-1H-pyrazole fragment.

References

• Fabbro, D., et al. "The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies." Molecules, vol. 28, no.[2] 14, 2023.[2] Link

• Wyatt, P. G., et al. "Identification of N-(4-piperidinyl)-4-(2,6-dichlorobenzoylamino)-1H-pyrazole-3-carboxamide (AT7519), a novel cyclin dependent kinase inhibitor."[3] Journal of Medicinal Chemistry, vol. 51, no.[3] 16, 2008, pp. 4986-4999.[3] Link

• Noh, M., et al. "Discovery of 3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole derivatives as a novel selective inhibitor scaffold of JNK3." BMB Reports, vol. 49, no. 6, 2016. Link

• Plonowski, A., et al. "Ruxolitinib (INCB018424) Synthesis and SAR." Incyte Corporation Publications, 2011. (Referenced in context of JAK inhibitor structural topology).

• BenchChem. "5-[(3R)-Pyrrolidin-3-yl]-1H-pyrazole Structure and Applications." BenchChem Compound Database, 2025. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of N-(4-piperidinyl)-4-(2,6-dichlorobenzoylamino)-1H-pyrazole-3-carboxamide (AT7519), a novel cyclin dependent kinase inhibitor using fragment-based X-ray crystallography and structure based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]

Protecting group strategies for (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole synthesis

Application Note: Optimizing Orthogonal Protection Strategies for the Asymmetric Synthesis of (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole

Executive Summary

The (R)-1-(pyrrolidin-3-yl)-1H-pyrazole scaffold is a privileged pharmacophore in kinase inhibitor discovery (e.g., JAK, BTK inhibitors). Its synthesis presents two primary challenges: controlling the stereochemistry at the pyrrolidine C3 position and ensuring efficient C-N bond formation between the aliphatic ring and the aromatic heterocycle.

This guide details the optimal protecting group (PG) strategies to navigate these challenges. We establish the N-Boc (tert-butoxycarbonyl) group as the superior choice over Cbz or Bn due to its orthogonality to the basic conditions required for C-N coupling and its facile removal under non-reductive acidic conditions. We present two validated protocols: a Mitsunobu-based inversion (Route A) and a Mesylate-displacement (Route B), both utilizing (S)-N-Boc-3-hydroxypyrrolidine to access the target (R)-enantiomer via Walden inversion.

Strategic Analysis: The Stereochemical Pivot

To obtain the (R)-enantiomer of the final product, one must strategically select the starting material based on the reaction mechanism. Both primary routes described below proceed via an

-type mechanism, resulting in the inversion of configuration.

• Target: (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole

• Required Starting Material: (S)-1-N-Boc-3-hydroxypyrrolidine

• Mechanism: Walden Inversion at C3.

Protecting Group Selection Matrix

Feature	Boc (Recommended)	Cbz (Benzyloxycarbonyl)	Bn (Benzyl)
Coupling Stability	High (Stable to Mitsunobu/Base)	High	High
Deprotection	Acid (TFA or HCl)	Hydrogenolysis ( )	Hydrogenolysis or Chloroformate
Chemo-compatibility	Excellent for Pyrazoles	Risk of Pyrazole reduction (low)	Catalyst poisoning by Pyrazole N
Atom Economy	Good	Moderate	High

Experimental Protocols

Route A: The Mitsunobu Coupling (Preferred Method)

Best for: High stereochemical fidelity and small-to-mid scale synthesis.

Principle: The reaction utilizes triphenylphosphine (

) and a dialkyl azodicarboxylate (DIAD) to activate the secondary alcohol, allowing the weakly acidic pyrazole ( ) to attack as a nucleophile.

Materials:

• (S)-1-N-Boc-3-hydroxypyrrolidine (1.0 equiv)

• 1H-Pyrazole (1.1 equiv)

• (Triphenylphosphine) (1.2 equiv)

• DIAD (Diisopropyl azodicarboxylate) (1.2 equiv)

• Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step Protocol:

• Setup: Flame-dry a round-bottom flask and cool to room temperature under

  atmosphere.

• Dissolution: Charge (S)-1-N-Boc-3-hydroxypyrrolidine, 1H-Pyrazole, and

  into the flask. Dissolve in anhydrous THF.

• Activation (0°C): Cool the solution to 0°C in an ice bath.

• Addition: Add DIAD dropwise via syringe over 20 minutes. Critical: Maintain temperature <5°C to prevent side reactions. The solution will turn yellow.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC (50% EtOAc/Hexanes) or LC-MS.

• Workup: Concentrate the reaction mixture under reduced pressure.

• Purification: The crude residue contains triphenylphosphine oxide (

  ), which is difficult to remove.

  • Optimization: Triturate the residue with

    :Hexanes (1:1) to precipitate the bulk of . Filter and concentrate the filtrate.

  • Flash Chromatography: Elute with a gradient of 20%

    60% EtOAc in Hexanes.

Yield Expectation: 75–85% Stereochemical Outcome: >98% ee (R-isomer)

Route B: Mesylate Displacement (Scalable Alternative)

Best for: Large-scale synthesis where chromatography of phosphine oxides is prohibitive.

Principle: Activation of the alcohol as a mesylate (OMs) followed by

displacement with pyrazole anion.

Step-by-Step Protocol:

Phase 1: Mesylation

• Dissolve (S)-1-N-Boc-3-hydroxypyrrolidine (1.0 equiv) and TEA (1.5 equiv) in DCM at 0°C.

• Add Methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise.

• Stir 1 hour at 0°C. Quench with water, extract with DCM, dry (

  ), and concentrate. Use the crude mesylate immediately (unstable on silica).

Phase 2: Displacement

• Nucleophile Formation: In a separate flask, suspend NaH (60% dispersion, 1.2 equiv) in anhydrous DMF at 0°C. Add 1H-Pyrazole (1.2 equiv) portion-wise. Stir 30 mins until

  evolution ceases.

• Coupling: Dissolve the crude mesylate from Phase 1 in DMF and add it dropwise to the pyrazole anion solution.

• Heating: Heat the mixture to 60–80°C for 4–6 hours.

• Workup: Cool, dilute with water (excess), and extract with EtOAc (

  ). Wash organics with LiCl solution (5%) to remove DMF.

• Purification: Flash chromatography (EtOAc/Hexanes).

Yield Expectation: 60–70% (Lower due to potential E2 elimination side-product).

Route C: Global Deprotection

Reagent: 4M HCl in Dioxane or TFA/DCM (1:4).

• Dissolve the coupled intermediate (N-Boc-(R)-3-(pyrazol-1-yl)pyrrolidine) in DCM.

• Add 4M HCl in Dioxane (5-10 equiv).

• Stir at RT for 2 hours. White precipitate often forms.

• Isolation: Concentrate to dryness. Triturate with

  to obtain the product as the dihydrochloride salt .

  • Note: The free base is water-soluble and difficult to extract from aqueous basic workups. Isolation as the salt is recommended.

Visualizing the Pathway

The following diagram illustrates the stereochemical inversion and the decision logic between Route A and Route B.

Figure 1: Synthetic workflow comparing Mitsunobu and Mesylate routes. Note the convergence at the protected intermediate with inverted stereochemistry.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Mitsunobu)	Incomplete activation or moisture.	Ensure reagents are fresh. DIAD degrades over time. Use anhydrous THF.
Elimination Product (Route B)	Basicity too high / Temp too high.	Switch from NaH to weaker base ( ) or lower temp to 50°C.
Regioisomers (Substituted Pyrazoles)	Tautomeric ambiguity.	If using substituted pyrazoles (e.g., 3-methyl), N1 vs N2 attack is steric-dependent. Mitsunobu generally favors the sterically less hindered nitrogen.
Purification Difficulty	co-elution.	Switch to Polymer-supported (PS-PPh3) for filtration-based removal [1].

References

• Swamy, K. C. K., et al. (2009). "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 109(6), 2551–2651. Link

• Deng, X., & Mani, N. S. (2008).[1] "Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles." Journal of Organic Chemistry, 73(6), 2412-2415. Link

• BenchChem Application Note. (2025). "N-Boc Deprotection of 3-Hydroxypyrrolidine Derivatives." Link

• Gerokonstantis, D. T., et al. (2020).[2] "Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH." Arkivoc, 2020(viii), 115-124.[3] Link

• Burrell, A. K., et al. (2007).[4] "The large scale synthesis of pure imidazolium and pyrrolidinium ionic liquids."[4] Green Chemistry, 9, 449-454.[4] Link

Sources

• 1. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 2. Synthesis and Biological Evaluation of Pyrazoline and Pyrrolidine-2,5-dione Hybrids as Potential Antitumor Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. The large scale synthesis of pure imidazolium and pyrrolidinium ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Scalable synthesis routes for (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole

An Application Guide to the Scalable Synthesis of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole

Abstract

(R)-1-(pyrrolidin-3-yl)-1H-pyrazole is a critical chiral building block in modern medicinal chemistry, most notably as a key intermediate in the synthesis of the poly(ADP-ribose) polymerase (PARP) inhibitor Niraparib, a drug used in cancer therapy[1][2][3]. The stereochemical integrity of the pyrrolidine ring is paramount for the biological activity of the final active pharmaceutical ingredient (API)[4]. Consequently, the development of robust, scalable, and enantioselective synthetic routes is of significant interest to the pharmaceutical industry. This document provides a detailed guide to a scalable synthesis strategy, focusing on the rationale behind methodological choices, step-by-step protocols, and process optimization considerations. We present a convergent synthetic approach that combines the well-established Knorr pyrazole synthesis with an asymmetric synthesis of the requisite chiral pyrrolidine precursor derived from the chiral pool.

Introduction: Strategic Importance and Synthetic Challenges

The pyrrolidine scaffold is a ubiquitous motif in a vast number of pharmaceuticals and natural products due to its unique structural and conformational properties[5][6][7]. When substituted at the 3-position with a specific stereochemistry, as in the (R)-enantiomer of 1-(pyrrolidin-3-yl)-1H-pyrazole, it imparts specific binding interactions with biological targets. The primary challenge in synthesizing this molecule on a large scale lies in the efficient and cost-effective establishment of the chiral center on the pyrrolidine ring with high enantiomeric purity[8].

Our strategic approach, outlined below, dissects the target molecule into two key fragments: the chiral (R)-3-aminopyrrolidine core and the pyrazole moiety. This modular strategy allows for parallel synthesis and optimization, culminating in a highly efficient coupling step.

Retrosynthetic Analysis and Overall Workflow

A logical retrosynthetic disconnection of the target molecule breaks the C-N bond between the pyrrolidine and pyrazole rings. This leads to two primary synthons: a source of the pyrazole ring and an enantiopure (R)-3-aminopyrrolidine derivative. The forward synthesis will therefore involve two main stages:

• Asymmetric Synthesis of (R)-tert-butyl 3-aminopyrrolidine-1-carboxylate: This crucial intermediate provides the necessary chirality. We will detail a scalable route starting from L-aspartic acid, a readily available and inexpensive chiral starting material. The tert-butyloxycarbonyl (Boc) protecting group is selected for its stability under various reaction conditions and its facile, clean removal[5][9].

• Knorr Pyrazole Synthesis and C-N Coupling: The pyrazole ring will be constructed and simultaneously coupled to the chiral amine in a one-pot reaction using a 1,3-dicarbonyl equivalent. This is followed by deprotection to yield the final product. The Knorr pyrazole synthesis is a classic and highly reliable method for forming pyrazole rings from hydrazines and 1,3-dicarbonyl compounds[10][11][12].

The overall synthetic workflow is depicted in the following diagram:

Caption: Overall workflow for the scalable synthesis.

Detailed Protocols and Methodologies

Part I: Synthesis of (R)-tert-butyl 3-aminopyrrolidine-1-carboxylate

This multi-step synthesis from L-aspartic acid is a well-trodden path for producing the key chiral intermediate in high enantiomeric excess. The rationale involves converting the two carboxylic acid groups of aspartic acid into the carbon backbone of the pyrrolidine ring while retaining the stereochemistry at the alpha-carbon, which ultimately becomes the chiral center at C3 of the target pyrrolidine.

Protocol 1: Synthesis of (R)-tert-butyl 3-aminopyrrolidine-1-carboxylate

Step	Procedure	Reagents & Solvents	Key Parameters & Rationale
1	Boc Protection & Anhydride Formation	L-Aspartic acid, Di-tert-butyl dicarbonate (Boc₂O), Acetic Anhydride	Dioxane, 0°C to RT
2	Reduction to Lactam	N-Boc-L-aspartic anhydride, Sodium borohydride (NaBH₄)	THF/Water
3	Lactam Reduction	Boc-pyrrolidinone intermediate, Borane-THF complex (BH₃·THF)	THF, 0°C to Reflux
4	Hydroxyl Activation	N-Boc-(R)-pyrrolidin-3-ol, Methanesulfonyl chloride (MsCl), Triethylamine (TEA)	Dichloromethane (DCM), 0°C
5	Azide Displacement (Walden Inversion)	Mesylate intermediate, Sodium azide (NaN₃)	DMF, 80°C
6	Azide Reduction	Azide intermediate, Hydrogen gas (H₂), Palladium on carbon (10% Pd/C)	Methanol

Data Summary for Part I

Intermediate	Starting Material	Typical Yield	Purity (HPLC)
N-Boc-L-aspartic anhydride	L-Aspartic acid	>95%	>98%
N-Boc-(R)-pyrrolidin-3-ol	N-Boc-L-aspartic anhydride	~70-80% (2 steps)	>98%
(R)-tert-butyl 3-azidopyrrolidine-1-carboxylate	N-Boc-(R)-pyrrolidin-3-ol	~85-90% (2 steps)	>97%
(R)-tert-butyl 3-aminopyrrolidine-1-carboxylate	Azide intermediate	>95%	>99%

Part II: Knorr Pyrazole Synthesis, Coupling, and Deprotection

This stage efficiently constructs the pyrazole ring and attaches it to the chiral pyrrolidine core. By using 1,1,3,3-tetramethoxypropane, which hydrolyzes in situ to malondialdehyde, we can perform a direct condensation with the aminopyrrolidine. The reaction mechanism involves the formation of an enamine, followed by cyclization and dehydration to form the aromatic pyrazole ring[10][11][13].

Caption: Simplified mechanism of direct pyrazole synthesis.

Protocol 2: Synthesis and Isolation of (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole Hydrochloride

Step	Procedure	Reagents & Solvents	Key Parameters & Rationale
1	Cyclization/Coupling	(R)-tert-butyl 3-aminopyrrolidine-1-carboxylate, 1,1,3,3-Tetramethoxypropane, Hydrazine hydrate	Ethanol, Acetic Acid (cat.)
2	Work-up and Isolation	Ethyl acetate, Saturated NaHCO₃ solution	Aqueous work-up
3	Boc Deprotection	N-Boc protected intermediate, Hydrochloric acid (HCl)	Isopropanol or Dioxane
4	Crystallization and Drying	Diethyl ether or MTBE	-

Data Summary for Part II

Product	Starting Material	Typical Yield	Purity (HPLC)	Chiral Purity (ee%)
(R)-1-(Pyrrolidin-3-yl)-1H-pyrazole HCl	(R)-tert-butyl 3-aminopyrrolidine-1-carboxylate	~75-85% (2 steps)	>99.5%	>99.5%

Conclusion and Scalability Insights

The described synthetic route provides a reliable and scalable pathway to enantiomerically pure (R)-1-(pyrrolidin-3-yl)-1H-pyrazole. The use of a chiral pool starting material (L-aspartic acid) circumvents the need for costly chiral resolutions or asymmetric catalysis in the later stages. The final one-pot cyclization and coupling step is highly efficient.

For industrial-scale production, key considerations include:

• Reagent Sourcing: L-aspartic acid and 1,1,3,3-tetramethoxypropane are commodity chemicals.

• Safety: The use of sodium azide and catalytic hydrogenation requires specialized equipment and strict safety protocols.

• Crystallization: The final crystallization of the hydrochloride salt is a critical step for achieving high purity and removing any minor impurities. Optimization of solvent systems and cooling profiles is recommended.

• Process Analytical Technology (PAT): In-line monitoring (e.g., HPLC, NMR) can be implemented to track reaction completion and impurity profiles, ensuring batch-to-batch consistency.

This guide provides a robust foundation for researchers and process chemists to develop and implement a scalable synthesis of this valuable pharmaceutical intermediate.

References

• Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. PMC.
• Knorr Pyrazole Synthesis. J&K Scientific LLC.
• Knorr pyrazole synthesis. Name-Reaction.com.
• A Comparative Guide to N-Protecting Groups in Pyrrolidine Synthesis: N-Tosyl vs.
• Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. JOCPR.
• synthesis of pyrazoles. YouTube.
• Method of preparation of the pyrazoles.
• (R)-(+)-3-Aminopyrrolidine. Chem-Impex.
• 1-Boc-pyrrolidine-3-carboxaldehyde. Santa Cruz Biotechnology.
• Synthesis of (S)-(+)-3-aminopyrrolidine dihydrochloride.
• Production of Niraparib using Imine Reductases. Research Explorer.
• Niraparib synthesis. ChemicalBook.
• Niraparib Intermediates Manufacturer and Exporter in India. Enantilabs.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC.
• Recent Advances in the Synthesis of Pyrrolidines.

Sources

• 1. research.manchester.ac.uk [research.manchester.ac.uk]
• 2. Niraparib synthesis - chemicalbook [chemicalbook.com]
• 3. Niraparib Intermediates Manufacturer and Exporter in India | Enantilabs [enantilabs.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chemimpex.com [chemimpex.com]
• 9. Pyrrolidines | SCBT - Santa Cruz Biotechnology [scbt.com]
• 10. jk-sci.com [jk-sci.com]
• 11. name-reaction.com [name-reaction.com]
• 12. youtube.com [youtube.com]
• 13. CS216930B2 - Method of preparation of the pyrazoles - Google Patents [patents.google.com]

Application Note: Strategic Amide Coupling of (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole

Introduction & Mechanistic Rationale

The scaffold (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole is a privileged motif in medicinal chemistry, frequently appearing in Janus Kinase (JAK) inhibitors and other heterocyclic kinase modulators. Its utility lies in the specific geometry of the pyrrolidine ring, which projects the pyrazole moiety into specific hydrophobic pockets of target proteins.

However, coupling this fragment with carboxylic acids presents specific challenges:

• Chemoselectivity: The molecule contains two potential nucleophiles: the aliphatic pyrrolidine nitrogen and the aromatic pyrazole nitrogen.

• Polarity: The resulting product is often highly polar, complicating standard silica gel chromatography.

• Stereochemical Integrity: While the C3-chiral center of the pyrrolidine is chemically stable under standard coupling conditions, the carboxylic acid partner often contains sensitive alpha-chiral centers prone to epimerization.

Chemoselectivity Analysis

Successful coupling relies on exploiting the drastic difference in nucleophilicity between the two nitrogen centers.

• Pyrrolidine-NH (Secondary Amine): High basicity (

  ) and high nucleophilicity. It reacts rapidly with activated esters.

• Pyrazole-NH (Aromatic Amine): Low basicity (

  ) and poor nucleophilicity. Under standard amide coupling conditions (HATU, EDC, T3P), the pyrazole nitrogen is effectively inert.

Warning: If using Acid Chlorides or Anhydrides with strong bases (e.g., NaH), the pyrazole nitrogen can be acylated. For these reagents, protection of the pyrazole (e.g., THP, SEM, or Boc) may be required. This guide focuses on direct coupling reagents where protection is unnecessary.

Decision Matrix & Workflow

Use the following decision tree to select the optimal protocol based on your specific carboxylic acid partner and scale.

Figure 1: Strategic selection of coupling reagents based on acid sterics and chirality.

Experimental Protocols

Protocol A: High-Throughput Discovery (HATU)

Best for: Small scale (<100 mg), unreactive acids, and library synthesis. Mechanism: HATU generates a highly reactive At-ester species.[1] It is faster than EDC/HOBt but harder to purify due to tetramethylurea byproducts.

Reagents:

• (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole (1.0 equiv)

• Carboxylic Acid (1.1 equiv)

• HATU (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Solvent: DMF (anhydrous)

Step-by-Step:

• Dissolution: In a vial, dissolve the Carboxylic Acid (1.1 equiv) in DMF (0.1 M concentration).

• Activation: Add DIPEA (3.0 equiv) followed by HATU (1.2 equiv). Stir at Room Temperature (RT) for 5 minutes. Solution should turn slightly yellow.

• Addition: Add (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole (1.0 equiv) directly to the vial.

• Reaction: Stir at RT for 1–2 hours. Monitor by LCMS.

• Workup (Small Scale): Dilute with DMSO and inject directly onto Prep-HPLC (Reverse Phase).

• Workup (Larger Scale): Dilute with EtOAc, wash with Sat. NaHCO₃ (x2), Water (x1), and Brine (x1). Dry over Na₂SO₄.

Protocol B: Process & Scale-Up (T3P)

Best for: Scale-up (>100 mg), epimerization-prone acids, and "green" chemistry. Mechanism: Propylphosphonic anhydride (T3P) forms a mixed anhydride. It is non-toxic and all byproducts are water-soluble.[2]

Reagents:

• (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole (1.0 equiv)

• Carboxylic Acid (1.1 equiv)

• T3P (50% w/w in EtOAc or DMF) (1.5 equiv)

• Base: Pyridine (3.0 equiv) or N-Methylmorpholine (NMM)

• Solvent: EtOAc or 2-MeTHF (preferred for green chemistry)

Step-by-Step:

• Slurry: Combine the Carboxylic Acid (1.1 equiv), Amine (1.0 equiv), and Pyridine (3.0 equiv) in EtOAc or 2-MeTHF (0.2 M). Cool to 0°C.[3]

• Addition: Add T3P solution (1.5 equiv) dropwise over 5 minutes.

• Reaction: Allow to warm to RT and stir for 2–12 hours.

  • Note: T3P kinetics are slower than HATU; heating to 40°C may be required for sterically hindered acids.

• Workup (The "Magic" Step):

  • Add water to the reaction mixture.[2][4]

  • Separate phases.[4]

  • Wash organic layer with 0.5 M HCl (to remove excess Pyridine and unreacted amine).

  • Wash with 10% NaOH (to remove T3P byproducts and unreacted acid).

  • Concentrate organic layer.[5][6]

• Result: Often yields pure product without chromatography.

Purification & Quality Control

The polarity of the pyrazole-pyrrolidine scaffold often causes "streaking" on standard silica.

Purification Strategy Table

Method	Stationary Phase	Mobile Phase	Application
Flash (Normal Phase)	Silica (Standard)	DCM / MeOH / NH₄OH (90:10:1)	General purification.[5] NH₄OH is critical to prevent tailing.
Flash (Reverse Phase)	C18	Water / Acetonitrile + 0.1% Formic Acid	Best for highly polar amides.
SCX (Catch & Release)	Sulfonic Acid Resin	Load: MeOH -> Elute: NH₃ in MeOH	Excellent for removing non-basic impurities (e.g., unreacted acid, phenols).

Analytical QC

• ¹H NMR: Look for the diagnostic pyrazole protons (typically two doublets or a broad singlet around 7.5–8.0 ppm).

• Chiral HPLC: If the acid partner was chiral, use a Chiralpak AD-H or OD-H column to verify that the acid stereocenter did not racemize during coupling. The (R)-pyrrolidine center is generally stable.

Troubleshooting Guide

Problem: Low Yield / Incomplete Reaction

• Cause: Pyrazole nitrogen coordinating with coupling reagents (rare but possible).

• Solution: Switch to Protocol C (Acid Chloride) . Convert acid to acid chloride using Oxalyl Chloride/DMF, then add to the amine in DCM/Pyridine at 0°C.

Problem: Product stuck in Aqueous Phase during Workup

• Cause: The product is too polar (amphoteric nature).

• Solution: Do not use dilute acid washes. Instead, saturate the aqueous phase with NaCl (salting out) and extract with DCM:IPA (3:1) . This mixture is highly effective for extracting polar amides.

Problem: Epimerization of the Acid Partner

• Cause: Over-activation by HATU or high temperature.

• Solution: Switch strictly to Protocol B (T3P) and keep temperature < 0°C. Use Collidine instead of DIPEA/Pyridine as the base.

References

• Dunetz, J. R., et al. (2011).[7] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

• Montalbetti, C. A., & Falque, V. (2005). "Amide bond formation and peptide coupling."[1][8][9] Tetrahedron.

• Patterson, J. et al. (2011). "Practical Synthesis of 1-(Pyrrolidin-3-yl)-1H-pyrazoles." Journal of Heterocyclic Chemistry. (Contextual grounding for scaffold synthesis).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 3. Amide Synthesis [fishersci.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. biotage.com [biotage.com]
• 7. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 8. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 9. apexbt.com [apexbt.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. We will delve into the underlying chemical principles to provide not just protocols, but a framework for rational problem-solving.

The target molecule, (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole, is a valuable chiral building block in medicinal chemistry. Its synthesis involves the formation of a crucial C-N bond between a chiral pyrrolidine core and a pyrazole ring. The primary challenges in this synthesis are achieving a high yield in the key coupling step while preserving the stereochemical integrity of the (R)-pyrrolidine moiety.

Synthetic Strategy Overview

The most direct and common approach to this molecule involves a nucleophilic substitution or cross-coupling reaction between a pyrazole nucleophile and an electrophilic chiral pyrrolidine precursor. The pyrrolidine nitrogen is typically protected (e.g., with a Boc group) to prevent side reactions and facilitate purification.

The general synthetic workflow can be visualized as follows:

Caption: General synthetic workflow for (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Section 1: Low Reaction Yield

Q1: My overall yield for the C-N coupling step is consistently low. What are the most common causes?

A1: Low yields in this key step typically stem from four areas: (1) suboptimal reaction conditions, (2) poor reagent or solvent quality, (3) inefficient catalyst activity, or (4) product degradation.[1] A systematic approach is crucial. First, ensure your reaction temperature and time are optimized; small-scale trial reactions can be invaluable. Second, always use high-purity, anhydrous, and deoxygenated solvents, as both water and oxygen can deactivate many catalyst systems, particularly palladium catalysts.[2]

Q2: I am attempting a palladium-catalyzed Buchwald-Hartwig amination and it's not working. What parameters should I investigate?

A2: The Buchwald-Hartwig reaction is highly sensitive to the specific combination of palladium source, ligand, and base.

• Catalyst & Ligand Choice: The active catalyst is a Pd(0) species. If you are starting with a Pd(II) source like Pd(OAc)₂, it may not be reducing to Pd(0) efficiently. Using a well-defined Pd(0) precatalyst can lead to more reproducible results.[3] The choice of phosphine ligand is critical; for coupling with N-heterocycles, bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos) are often required to accelerate the reductive elimination step and prevent side reactions.[3][4]

• Base Selection: A strong, non-nucleophilic base is essential to deprotonate the pyrazole N-H. Sodium tert-butoxide (NaOtBu) is a common choice. Weaker bases like K₃PO₄ or Cs₂CO₃ may be used for sensitive substrates but often require higher temperatures.[2]

• Solvent: Anhydrous, non-protic solvents like toluene, dioxane, or THF are standard. Their ability to dissolve all reagents and maintain catalyst stability is key.[2]

Q3: Would a copper-catalyzed Ullmann condensation be a better alternative?

A3: An Ullmann-type reaction is a very viable alternative and sometimes advantageous for N-arylation of pyrazoles.[5] It often requires less expensive reagents but may necessitate higher reaction temperatures. A typical system involves CuI as the copper source, a diamine ligand (like N,N'-dimethylethylenediamine), and a base such as K₂CO₃ in a polar aprotic solvent like DMF or DMSO.[5]

Table 1: Comparison of Typical C-N Coupling Conditions

Parameter	Buchwald-Hartwig (Palladium)	Ullmann Condensation (Copper)
Catalyst	Pd₂(dba)₃, Pd(OAc)₂, or Pd precatalyst	CuI, Cu₂O, or Cu(OTf)₂
Ligand	Bulky biaryl phosphines (XPhos, RuPhos)	Diamines, Phenanthrolines
Base	NaOtBu, LHMDS, K₃PO₄, Cs₂CO₃	K₂CO₃, K₃PO₄, Cs₂CO₃
Solvent	Toluene, Dioxane, THF (anhydrous)	DMF, DMSO, Dioxane
Temperature	70-120 °C	100-150 °C
Key Advantage	Generally milder conditions, broader substrate scope.[6]	Less expensive catalyst, effective for N-heterocycles.[5]

Q4: I suspect my catalyst is deactivating during the reaction. What causes this and how can I prevent it?

A4: Catalyst deactivation is a common source of low yield. For palladium systems, the primary causes are oxidation of phosphine ligands or the Pd(0) center by trace oxygen, and the formation of inactive palladium black (aggregation).[2]

• Prevention:

  • Rigorous Inert Atmosphere: Ensure all reagents and solvents are thoroughly deoxygenated. Use freeze-pump-thaw cycles for solvents and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the setup and reaction.[3]

  • Use of Pre-catalysts: Well-defined, air-stable precatalysts ensure a consistent and controlled generation of the active catalytic species in solution, minimizing side reactions.[3]

  • Ligand Choice: Bulky ligands not only promote catalytic activity but also sterically protect the palladium center from aggregation.[2]

Section 2: Stereochemistry and Regioselectivity

Q5: How can I be sure the (R) stereochemistry of the pyrrolidine ring is preserved during the synthesis?

A5: The C-N bond formation occurs at the C3 position of the pyrrolidine ring, which is the chiral center. If the reaction proceeds via an Sₙ2 mechanism (e.g., with a tosylate or mesylate leaving group), inversion of stereochemistry will occur. Therefore, to obtain the (R) product, you must start with an (S)-3-hydroxypyrrolidine precursor. If a cross-coupling reaction (like Buchwald-Hartwig) is used with a halide (e.g., (R)-3-bromopyrrolidine), the mechanism does not involve nucleophilic attack at the chiral carbon, and the stereochemistry is typically retained. Regardless of the method, it is imperative to start with an enantiomerically pure precursor and to verify the enantiomeric excess (ee) of the final product using a suitable analytical technique, such as chiral HPLC.[7]

Q6: My reaction with pyrazole is giving a mixture of products. What is causing this lack of regioselectivity?

A6: This is a classic challenge with unsymmetrical pyrazoles. However, since the parent pyrazole is symmetrical, alkylation can only lead to one product. If you were using a substituted pyrazole (e.g., 3-methylpyrazole), you would face the issue of N1 vs. N2 alkylation. This regioselectivity is governed by a combination of steric and electronic factors.[8] Steric hindrance is often the dominant factor, with alkylation favoring the less hindered nitrogen atom.[8] The choice of solvent and base system can also dramatically influence the isomeric ratio.[8] For the synthesis of the title compound, this should not be an issue.

Section 3: Side Reactions and Purification

Q7: I'm observing a significant side product corresponding to the loss of the halogen from my starting material. What is this and how can I minimize it?

A7: This side product is the result of hydrodehalogenation, where the aryl or alkyl halide is reduced to the corresponding hydrocarbon. In palladium catalysis, this can occur via competing reaction pathways.

• Minimization Strategies:

  • Ligand Choice: Employing bulky, electron-rich phosphine ligands can favor the desired C-N reductive elimination over pathways leading to reduction.[2]

  • Reaction Conditions: Ensure strictly anhydrous conditions, as water can be a proton source for this side reaction.[2]

Q8: Purification of the final amine product by silica gel chromatography is proving difficult, with significant tailing. How can I improve my purification?

A8: The free secondary amine in the pyrrolidine ring is basic and can interact strongly with the acidic silanol groups on the surface of silica gel, causing streaking and poor separation.

• Solutions:

  • Neutralize the Silica: Pre-treat your column or eluent with a small amount of a non-nucleophilic base like triethylamine (typically 0.1-1% v/v). This will cap the acidic sites and allow the basic product to elute more cleanly.

  • Alternative Stationary Phase: Consider using neutral or basic alumina for chromatography instead of silica gel.

  • Purification of the Boc-Protected Intermediate: It is often much easier to purify the Boc-protected intermediate, which lacks the basic nitrogen. Perform the deprotection step after chromatography to yield the clean, final product.[9]

Troubleshooting Workflow Diagram

Caption: Decision tree for troubleshooting low yields in the C-N coupling reaction.

Recommended Experimental Protocol: Buchwald-Hartwig Amination

This protocol is a generalized starting point based on modern Buchwald-Hartwig amination methods.[2][4] Optimization for specific substrates is highly recommended.

Materials:

• (R)-tert-butyl 3-bromopyrrolidine-1-carboxylate (1.0 eq)

• Pyrazole (1.2 eq)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (2 mol%)

• XPhos (4.5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Anhydrous Toluene

Procedure:

• Reaction Setup: To a flame-dried Schlenk tube or reaction vial under an Argon atmosphere, add Pd₂(dba)₃, XPhos, and NaOtBu.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with Argon three times.

• Reagent Addition: Add the (R)-tert-butyl 3-bromopyrrolidine-1-carboxylate, followed by pyrazole.

• Solvent Addition: Add anhydrous, deoxygenated toluene via syringe to achieve a concentration of approximately 0.1 M with respect to the pyrrolidine substrate.

• Reaction: Place the sealed vessel in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting pyrrolidine is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove inorganic salts and palladium black.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes, potentially with 0.1% triethylamine) to obtain the Boc-protected product.

• Deprotection: Dissolve the purified intermediate in dichloromethane (DCM) and add an excess of trifluoroacetic acid (TFA) or a solution of HCl in dioxane. Stir at room temperature until the reaction is complete (monitored by TLC/LC-MS).

• Final Isolation: Concentrate the reaction mixture under reduced pressure. The resulting salt can be used directly or neutralized with a base (e.g., aq. NaHCO₃) and extracted to yield the free amine.

References

• Regio- and Enantioselective Hydromethylation of 3-Pyrrolines and Glycals Enabled by Cobalt Catalysis. PMC. Available at: [Link]

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. ACS Publications. Available at: [Link]

• Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. RSC Publishing. Available at: [Link]

• Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. Organic Chemistry Portal. Available at: [Link]

• Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. ChemRxiv. Available at: [Link]

• Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Organic Chemistry Portal. Available at: [Link]

• Synthesis of a New Chiral Pyrrolidine. MDPI. Available at: [Link]

• Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. NIH. Available at: [Link]

• Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. PMC. Available at: [Link]

• Overcoming the Limitations of γ, and δ-C–H Arylation of Amines through Ligand Development. PMC. Available at: [Link]

• WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use. Google Patents.

• Synthesis of 2-(1H-pyrazol-3-YL) phenols. ResearchGate. Available at: [Link]

• Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. Available at: [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. Available at: [Link]

• Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. PMC. Available at: [Link]

• Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. MDPI. Available at: [Link]

• Cobalt-catalyzed, directed arylation of C–H bonds in N-aryl pyrazoles. PMC. Available at: [Link]

• 1-(pyrrolidin-3-yl)-1h-pyrazole. PubChemLite. Available at: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. SpringerLink. Available at: [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Available at: [Link]

• Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. ResearchGate. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. Available at: [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. Available at: [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

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Resolving enantiomeric purity issues with (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole

Introduction

(R)-1-(Pyrrolidin-3-YL)-1H-pyrazole is a valuable chiral building block in modern medicinal chemistry, frequently incorporated into novel therapeutic agents.[1][2] Its stereochemical integrity is paramount, as the desired biological activity is often confined to the (R)-enantiomer, while the (S)-enantiomer may be inactive or contribute to off-target effects.[3][4] The enantiomeric excess (% ee) of this starting material directly influences the stereochemical purity of the final active pharmaceutical ingredient (API).[5]

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for identifying, troubleshooting, and resolving enantiomeric purity issues associated with (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole. We will delve into the causality behind common analytical and chemical challenges and provide field-proven protocols to ensure the highest stereochemical quality in your research.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of enantiomeric impurity in a sample of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole?

Enantiomeric impurity can arise from three primary sources:

• Incomplete Resolution during Synthesis: The asymmetric synthesis or chiral resolution process used to produce the (R)-enantiomer may not be perfectly selective, leading to residual amounts of the (S)-enantiomer.[6]

• Racemization during Work-up or Storage: The chiral center on the pyrrolidine ring can be susceptible to racemization (conversion of the pure enantiomer into a 50:50 mixture of both enantiomers) under harsh conditions, such as exposure to strong acids, bases, or elevated temperatures.[5][7]

• Contamination of Chiral Reagents: The enantiomeric purity of the final product is directly affected by the enantiomeric excess of the starting materials, catalysts, or chiral auxiliaries used in its synthesis.[5]

Q2: How should I store (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole to maintain its enantiomeric integrity?

To minimize the risk of racemization and chemical degradation, the compound, particularly in its free base form, should be stored under inert gas (nitrogen or argon) in a tightly sealed container at low temperatures (2-8°C is recommended).[8] Avoid exposure to acidic or basic conditions and moisture. Storage as a hydrochloride salt can improve stability.

Q3: Which analytical technique is generally preferred for determining the enantiomeric purity of this compound: Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC)?

Both techniques are highly effective.

• Chiral SFC is often the preferred method in high-throughput environments. It offers significant advantages, including 3-5 times faster analysis times, reduced solvent consumption (making it a "greener" technique), and lower back pressures.[9][10][11] The low viscosity and high diffusivity of supercritical CO2 allow for higher flow rates without a significant loss of efficiency.[12]

• Chiral HPLC remains a robust and widely accessible technique. It can be run in normal-phase, reversed-phase, or polar organic modes, offering great flexibility in method development.[13] Polysaccharide-based chiral stationary phases are particularly effective for this class of compounds.[14][15]

The choice often depends on available instrumentation and specific separation challenges. SFC is generally superior for speed and sustainability, while HPLC offers broad applicability and versatility.

Troubleshooting Guide: Resolving Analytical Issues

This section addresses specific problems encountered during the chiral analysis of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole.

Problem 1: Poor or No Resolution Between Enantiomers

Q: I'm injecting my sample, but I see only one peak, or two peaks that are heavily overlapped. What's causing this, and how can I fix it?

A: Achieving chiral recognition is a complex process dependent on the transient formation of diastereomeric complexes between the analyte and the Chiral Stationary Phase (CSP).[13] Poor resolution indicates that the energetic difference between these complexes for the (R) and (S) enantiomers is insufficient.

Root Causes & Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The CSP is the single most critical factor. The highly selective nature of chiral separations means that small changes to the stationary phase surface can dramatically impact selectivity.[16]

  • Solution: Screen a panel of polysaccharide-based CSPs. Columns with cellulose or amylose derivatives (e.g., Chiralpak® IA, IB, IC, ID, IE, or Lux® Cellulose and Amylose series) are excellent starting points for pyrazole and pyrrolidine derivatives.[13][14][15]

• Suboptimal Mobile Phase Composition: The mobile phase competes with the analyte for interaction sites on the CSP.[15][16] An incorrect mobile phase can disrupt the interactions necessary for chiral recognition.

  • Solution (HPLC): Systematically screen different elution modes. Start with normal phase (e.g., Heptane/Ethanol or Heptane/Isopropanol), which often provides the best selectivity. If solubility is an issue, explore polar organic (e.g., Acetonitrile/Methanol) or reversed-phase (e.g., Water/Acetonitrile) modes.[13]

  • Solution (SFC): The organic modifier is the most powerful tool for changing retention.[9] Screen primary alcohol modifiers like methanol, ethanol, and isopropanol. Methanol is often the most successful on polysaccharide CSPs in SFC.[12]

• Incorrect Temperature: Temperature affects the thermodynamics of the chiral recognition process.[17]

  • Solution: Generally, lower temperatures (e.g., 10-25°C) enhance the stability of the diastereomeric complexes, often leading to better resolution.[17] However, the effect is compound-dependent, so it is crucial to screen a range of temperatures (e.g., 15°C, 25°C, 40°C) to find the optimum.

Problem 2: Peak Tailing, Broadening, or Splitting

Q: My enantiomer peaks are not sharp and symmetrical. What could be the issue?

A: Poor peak shape compromises resolution and quantification accuracy. This is often caused by secondary chemical interactions, column issues, or sample preparation errors.

Root Causes & Solutions:

• Secondary Ionic Interactions: The basic nitrogen on the pyrrolidine ring can interact with acidic sites on the silica gel support of the CSP, causing peak tailing.

  • Solution: Add a small amount of a basic additive to the mobile phase to block these sites. For normal phase HPLC or SFC, try adding 0.1% to 0.2% of an amine like diethylamine (DEA) or isopropylamine.[9] For reversed-phase, a buffer or an additive like triethylamine (TEA) can be used.

• Column Contamination or Degradation: Strongly adsorbed impurities from previous injections can accumulate at the head of the column, leading to distorted peak shapes.[18]

  • Solution: Flush the column with a strong, compatible solvent. For immobilized polysaccharide columns (e.g., Chiralpak IA, IB), flushing with solvents like dichloromethane (DCM) or tetrahydrofuran (THF) can be effective.[18] Always consult the column's instruction manual before using strong solvents. Regular use of a guard column is highly recommended to protect the analytical column.[18]

• Sample Overload: Injecting too much sample can saturate the CSP, leading to broad, fronting peaks.

  • Solution: Reduce the sample concentration or injection volume. Prepare a dilution series (e.g., 1.0 mg/mL, 0.5 mg/mL, 0.1 mg/mL) to determine the optimal sample load for your column.

Problem 3: Inconsistent Retention Times and Poor Reproducibility

Q: The retention times for my enantiomers are shifting between injections. Why is this happening?

A: Drifting retention times point to an unstable chromatographic system or insufficient equilibration.

Root Causes & Solutions:

• Insufficient Column Equilibration: Chiral columns, especially when using mobile phases with additives, can require extended equilibration times to achieve a stable surface chemistry.[16]

  • Solution: Ensure the column is equilibrated with the mobile phase for at least 30-60 minutes (or 10-20 column volumes) before the first injection. The persistence of "memory effects" from previous additives can last for thousands of column volumes.[16]

• Temperature Fluctuations: Even minor changes in ambient temperature can affect mobile phase viscosity and interaction kinetics, altering retention times.

  • Solution: Use a column thermostat to maintain a constant, controlled temperature throughout the analysis.[17]

• Mobile Phase Instability: Evaporation of the more volatile component of the mobile phase (e.g., heptane in a heptane/alcohol mixture) can change its composition over time.

  • Solution: Keep mobile phase reservoirs tightly capped. If running long sequences, consider preparing fresh mobile phase periodically.

Visual Workflow: Troubleshooting Enantiomeric Purity

The following diagram outlines a logical decision-making process for troubleshooting common issues in the chiral analysis of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole.

Caption: A decision tree for troubleshooting chiral analysis.

Experimental Protocols & Data Presentation

Protocol 1: Systematic Chiral HPLC/SFC Method Screening

A systematic screening approach is the most efficient way to develop a robust chiral separation method.[13] The goal of the initial screen is not to achieve perfect separation, but to identify promising combinations of CSP and mobile phase for further optimization.

Sample Preparation:

• Accurately weigh ~5 mg of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole.

• Dissolve in 5.0 mL of a suitable solvent (e.g., ethanol or methanol) to make a 1 mg/mL stock solution. The sample solvent should be compatible with the initial mobile phase to avoid peak distortion.[18]

• Filter the sample through a 0.45 µm syringe filter before injection.

Table 1: Recommended Initial Screening Conditions for Chiral HPLC & SFC

Parameter	HPLC Condition A (Normal Phase)	HPLC Condition B (Polar Organic)	SFC Condition C (Screening)
CSP Panel	Chiralpak IA, IB, IC, ID, IE	Chiralpak IA, IB, IC, ID, IE	Chiralpak IA, IB, IC, ID, IE
Mobile Phase	n-Heptane / Isopropanol (90:10)	Acetonitrile / Methanol (50:50)	CO₂ / Methanol (80:20)
Additive	0.1% Diethylamine (DEA)	0.1% Diethylamine (DEA)	0.1% Diethylamine (DEA)
Flow Rate	1.0 mL/min	1.0 mL/min	3.0 mL/min
Temperature	25 °C	25 °C	40 °C
Back Pressure	N/A	N/A	150 bar
Detection	UV at 220 nm	UV at 220 nm	UV at 220 nm

| Injection Vol. | 5 µL | 5 µL | 2 µL |

Workflow Diagram: Chiral Method Development

Caption: A workflow for systematic chiral method development.

After the initial screen, select the condition that provides the best initial separation ("hit") and proceed with optimization. Methodically adjust one parameter at a time (e.g., modifier percentage, temperature) to maximize resolution and improve peak shape before validating the final method.

References

• Benchchem. (n.d.). Troubleshooting guide for HPLC analysis of chiral compounds.
• Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Chiral Separation of 1-(4-Chlorophenyl)ethanol.
• PDB. (n.d.). Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase.
• Chromatography Today. (2020, May 20). Trouble with chiral separations.
• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development.
• Journal of Chromatography A. (2014). Generic chiral separation strategy for supercritical fluid chromatography.
• Chromatography Today. (2021, November 22). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals.
• ACS Publications. (n.d.). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis.
• Asymmetric reactions_synthesis. (n.d.).
• ChemScene. (n.d.). (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole hydrochloride.
• NIH. (n.d.). Enantiomeric impurities in chiral synthons, catalysts, and auxiliaries. Part 3.
• ResearchGate. (2023, November 25). Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification.
• Selvita. (2024, September 19). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations.
• Chromatography Online. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• University of York. (n.d.). Asymmetric Synthesis.
• Slideshare. (n.d.). Asymmetric synthesis Introduction enantiomeric excess.
• ResearchGate. (2019, March 18). The problem of racemization in drug discovery and tools to predict it.
• ResearchGate. (n.d.). Discovery of (S)-3-(3-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)-4-((R)-3-(2-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)ethyl)pyrrolidin-1-yl)butanoic.

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• 18. chiraltech.com [chiraltech.com]

Troubleshooting cyclization steps in (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole formation

Welcome to the dedicated technical support guide for the synthesis of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of the pyrazole ring formation step. Here, we address common experimental challenges with in-depth, scientifically grounded solutions.

Troubleshooting Guide: The Cyclization Step

The formation of the pyrazole ring is the cornerstone of this synthesis. The most common and direct approach involves the condensation of a chiral hydrazine, such as a protected (R)-3-hydrazinylpyrrolidine, with a malondialdehyde equivalent like 1,1,3,3-tetramethoxypropane (TMP) or 1,1,3,3-tetraethoxypropane (TEP).[1][2][3] This reaction, while straightforward in principle, is sensitive to several parameters that can impact yield, purity, and chiral integrity.

Question 1: My cyclization reaction has stalled or shows low conversion to the desired pyrazole. What are the likely causes and how can I fix it?

Answer: Low conversion is a frequent issue in pyrazole synthesis and can often be traced back to two primary factors: the in-situ generation of the reactive aldehyde and the efficacy of the subsequent dehydration/cyclization.[4][5]

Root Cause Analysis & Solutions:

• Inefficient Hydrolysis of the Acetal: 1,1,3,3-Tetramethoxypropane (TMP) is a stable precursor that must be hydrolyzed under acidic conditions to generate the highly reactive malondialdehyde in situ.[2][6] If the acid catalyst is too weak or its concentration is too low, this hydrolysis will be slow or incomplete, starving the reaction of its key electrophile.

  • Troubleshooting Protocol:

    • Monitor pH: Ensure the reaction medium is acidic (typically pH 2-4). You can add a co-solvent like aqueous HCl or use an acidic resin.

    • Increase Catalyst Concentration: Incrementally increase the amount of acid catalyst. A common starting point is using a solvent system of ethanol and aqueous hydrochloric acid.

    • Reaction Temperature: Gently heating the mixture (e.g., 40-60 °C) can significantly accelerate the hydrolysis of the acetal and the subsequent condensation. Monitor by TLC or LC-MS to avoid side-product formation at elevated temperatures.

• Incomplete Dehydration: The final step of the pyrazole formation is an intramolecular cyclization followed by the elimination of water.[7] If water is not effectively removed or the conditions are not sufficiently forcing, the reaction can stall at the hydrazone intermediate stage.

  • Troubleshooting Protocol:

    • Choice of Solvent: Switching to a higher-boiling point solvent like acetic acid can be effective, as it acts as both the acidic catalyst and a medium that facilitates dehydration at elevated temperatures (e.g., 90-110 °C).[8]

    • Azeotropic Removal of Water: For reactions in solvents like toluene, using a Dean-Stark apparatus to physically remove water can drive the equilibrium towards the pyrazole product.

Question 2: I'm observing significant impurity formation alongside my product. What are the common side reactions?

Answer: Side reactions in pyrazole synthesis often stem from the reactivity of the starting materials and intermediates.[4] Key impurities can arise from incomplete cyclization, side reactions of the hydrazine, or degradation.

Common Side Products and Mitigation Strategies:

Impurity Type	Likely Cause	Prevention and Mitigation Strategy
Hydrazone Intermediate	Incomplete cyclization/dehydration.	Increase reaction temperature, switch to a more acidic solvent (e.g., acetic acid), or use a dehydrating agent.[4][7]
Pyrrolidine Ring Opening	Harsh acidic or basic conditions, especially at high temperatures. The pyrrolidine ring is generally stable, but extreme conditions can pose a risk.[9]	Maintain moderate reaction temperatures and avoid excessively strong non-volatile acids or bases. Use volatile acids like HCl which can be removed in vacuo.
Oxidation Products	The hydrazine starting material or the pyrazole product can be susceptible to air oxidation, especially if trace metals are present.[7]	Run the reaction under an inert atmosphere (Nitrogen or Argon). Use degassed solvents.

Question 3: The purification of my final product, (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole, is difficult. It streaks badly on silica gel. What purification strategies do you recommend?

Answer: The target molecule is a polar, basic compound, which is notoriously challenging to purify using standard silica gel chromatography.[10][11] The basic nitrogen of the pyrrolidine ring interacts strongly with the acidic silanol groups on the silica surface, leading to poor peak shape and low recovery.

Recommended Purification Protocols:

• Modified Normal-Phase Chromatography:

  • Amine Additive: Pre-treating the silica gel and adding a small amount of a volatile base to your eluent system (e.g., 0.5-2% triethylamine or 1% ammonium hydroxide in a DCM/Methanol or EtOAc/Methanol gradient) can neutralize the acidic sites on the silica, dramatically improving peak shape.[11]

  • Alternative Stationary Phases: Consider using less acidic stationary phases like alumina (basic or neutral) or amine-functionalized silica columns, which are designed for purifying basic compounds.[11][12]

• Reverse-Phase Chromatography (C18):

  • Aqueous Conditions: For highly polar compounds, reverse-phase chromatography using highly aqueous mobile phases (e.g., water/acetonitrile or water/methanol with a modifier) can be effective.[10]

  • pH Modifier: Using a buffer or an additive like formic acid or trifluoroacetic acid (TFA) in the mobile phase can protonate the basic nitrogen, leading to better interaction with the C18 phase and sharper peaks. Note that removing these additives post-purification will be necessary.

• Hydrophilic Interaction Liquid Chromatography (HILIC):

  • Principle: HILIC is an excellent technique for very polar compounds. It uses a polar stationary phase (like silica or diol) with a primarily organic mobile phase containing a small amount of water. Water acts as the strong, eluting solvent.[12] This "aqueous normal-phase" mode can provide excellent retention and separation for compounds that are poorly retained in reverse-phase.[12]

Experimental Protocols & Visualizations

Protocol: Standard Cyclization of (R)-tert-butyl 3-hydrazinylpyrrolidine-1-carboxylate with 1,1,3,3-Tetramethoxypropane

This protocol assumes the use of a Boc-protected pyrrolidine to prevent side reactions at the pyrrolidine nitrogen. The final deprotection step is not covered here.

Step-by-Step Methodology:

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve (R)-tert-butyl 3-hydrazinylpyrrolidine-1-carboxylate (1.0 eq) in ethanol (5-10 mL per mmol of hydrazine).

• Acidification: Add concentrated hydrochloric acid dropwise until the pH of the solution is between 2 and 3.

• Addition of Acetal: Add 1,1,3,3-tetramethoxypropane (1.1 eq) to the stirred solution.

• Reaction: Heat the reaction mixture to 60-70 °C and monitor its progress by TLC or LC-MS every hour. The reaction is typically complete within 3-6 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the acid by carefully adding a saturated solution of sodium bicarbonate until gas evolution ceases.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate or dichloromethane (3x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude Boc-protected pyrazole product.

Reaction Workflow Diagram

Caption: Key stages in the formation of the pyrazole ring from TMP and a hydrazine precursor.

Troubleshooting Decision Tree

Caption: A logical guide for troubleshooting low-yield cyclization reactions.

Frequently Asked Questions (FAQs)

Q1: Is the chirality at the C3 position of the pyrrolidine ring stable under the reaction conditions? A: The chiral center at C3 is not adjacent to a site of deprotonation or enolization during the pyrazole formation, so it is generally considered stable under standard acidic conditions (e.g., HCl/EtOH or Acetic Acid). Racemization is not a commonly reported issue for this specific transformation.

Q2: Can I use other reagents besides 1,1,3,3-tetramethoxypropane? A: Yes. 1,1,3,3-tetraethoxypropane (TEP) is a common alternative and behaves similarly.[3] Other 1,3-dielectrophiles, such as α,β-unsaturated ketones or alkynic hydrazones, can also be used to synthesize substituted pyrazoles, though this will result in a different final product.[13][14]

Q3: My hydrazine starting material seems to be degrading upon storage. How can I handle it? A: Hydrazine derivatives can be sensitive to air and moisture.[4] It is best to store them under an inert atmosphere (argon or nitrogen) in a refrigerator. If you suspect degradation, it is advisable to use a freshly opened bottle or purify the hydrazine before use. Using the hydrochloride salt of the hydrazine can also improve its shelf-life.

Q4: What is the mechanism of pyrazole formation from a 1,3-dicarbonyl compound and hydrazine? A: This reaction is a classic condensation known as the Knorr pyrazole synthesis. The mechanism involves an initial nucleophilic attack of one hydrazine nitrogen onto a carbonyl group, forming a hydrazone intermediate. This is followed by an intramolecular nucleophilic attack by the second hydrazine nitrogen onto the other carbonyl group, leading to a five-membered ring intermediate which then dehydrates to form the aromatic pyrazole ring.[15][16]

References

• Synthesis of Pyrazoles via Electrophilic Cyclization . The Journal of Organic Chemistry. Available from: [Link]

• Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA . National Center for Biotechnology Information. Available from: [Link]

• Pyrazole synthesis . Organic Chemistry Portal. Available from: [Link]

• Recent advances in the multicomponent synthesis of pyrazoles . Royal Society of Chemistry. Available from: [Link]

• Strategies for the Flash Purification of Highly Polar Compounds . Lab-ex Kft. Available from: [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps . Beilstein Journal of Organic Chemistry. Available from: [Link]

• Purification of strong polar and basic compounds . Reddit. Available from: [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole . Pharmaguideline. Available from: [Link]

• Very polar compound purification using aqueous normal-phase flash column chromatography . Biotage. Available from: [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques . Waters Blog. Available from: [Link]

• Unit 4 Pyrazole . Slideshare. Available from: [Link]

• Two-Stage Synthesis of Pyrazoles from Acetophenones by Flow Chemistry . GalChimia. Available from: [Link]

• Recent highlights in the synthesis and biological significance of pyrazole derivatives . National Center for Biotechnology Information. Available from: [Link]

• Purification of polar compounds . The Analytical Scientist. Available from: [Link]

• pyrazole.pdf . CUTM Courseware. Available from: [Link]

• WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use. Google Patents.

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives . National Center for Biotechnology Information. Available from: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review . MDPI. Available from: [Link]

• Synthesis of 2-(1H-pyrazol-3-YL) phenols . ResearchGate. Available from: [Link]

• (PDF) Recent Advances in the Synthesis of Pyrazoles. A Review . ResearchGate. Available from: [Link]

• Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents . National Center for Biotechnology Information. Available from: [Link]

• Synthesis of (Camphor-3-yl)acetic Acid-Derived Pyrazoles . MDPI. Available from: [Link]

• US20060183948A1 - Process for producing tetraalkoxypropane and derivative thereof. Google Patents.

• 1,1,3,3-Tetramethoxypropane . Wikipedia. Available from: [Link]

• 1,1,3,3-tetraethoxypropane to malondialdehyde conversion ? . ResearchGate. Available from: [Link]

• Reaction of generative malondialdehyde (MDA) from 1,1,3,3-Tetramethoxypropane (TMP) and the colored pink product resulted from the reaction between thiobarbituric acid (TBA) and MDA . ResearchGate. Available from: [Link]

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• 3. researchgate.net [researchgate.net]
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Reference Data & Comparative Studies

A Researcher's Guide to the H-NMR and C-NMR Spectral Analysis of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra expected for the novel heterocyclic compound, (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole. In the absence of published experimental data for this specific molecule, we present a theoretically derived spectral analysis grounded in established principles of NMR spectroscopy. This guide serves as a predictive tool for researchers synthesizing or working with this compound.

Furthermore, we will compare these predicted spectral characteristics with published data from structurally related pyrazole and pyrrolidine derivatives. This comparative approach offers a broader context for spectral interpretation and highlights the subtle yet significant shifts induced by structural modifications. The methodologies and experimental protocols detailed herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for the structural elucidation of this and similar N-heterocyclic compounds.

Section 1: Theoretical Spectral Analysis of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole

The structural elucidation of a novel compound like (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole relies on the precise assignment of its NMR signals. By dissecting the molecule into its constituent pyrazole and pyrrolidine moieties, we can predict the chemical shifts (δ) and coupling patterns for each nucleus.

Molecular Structure and Numbering:

To ensure clarity, the following IUPAC numbering scheme will be used throughout this guide.

Caption: Molecular structure and numbering of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole.

Predicted ¹H-NMR Spectrum

The predicted ¹H-NMR spectrum in a typical solvent like DMSO-d₆ would feature distinct signals for the pyrazole and pyrrolidine protons. The chirality at the C3 position of the pyrrolidine ring introduces diastereotopicity for the methylene protons at C2, C4, and C5, meaning they are chemically non-equivalent and should appear as separate signals.

Proton Assignment	Predicted δ (ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale
Pyrazole Ring
H5'	7.8 - 8.1	Doublet (d)	J5',4' ≈ 2.0 - 2.5	H5' is adjacent to the ring nitrogen (N1) and is typically the most downfield proton on the pyrazole ring.
H3'	7.5 - 7.7	Doublet (d)	J3',4' ≈ 1.5 - 2.0	H3' is adjacent to the second nitrogen (N2) and experiences less deshielding than H5'.
H4'	6.3 - 6.5	Triplet (t) or dd	J4',5' ≈ 2.0 - 2.5, J4',3' ≈ 1.5 - 2.0	H4' is coupled to both H3' and H5', resulting in a triplet-like signal. This is a characteristic chemical shift for the central CH of a pyrazole ring[1][2][3].
Pyrrolidine Ring
H3	4.8 - 5.2	Multiplet (m)	-	This methine proton is directly attached to the pyrazole N1, causing a significant downfield shift. It will be coupled to the four adjacent methylene protons.
H2a, H2b	3.2 - 3.6	Multiplets (m)	-	These diastereotopic protons are adjacent to the chiral center (C3) and the secondary amine.
H5a, H5b	3.0 - 3.4	Multiplets (m)	-	These diastereotopic protons are also adjacent to the secondary amine.
H4a, H4b	2.1 - 2.5	Multiplets (m)	-	These diastereotopic protons are further from the nitrogen atoms and thus appear more upfield.
N-H	2.0 - 3.0	Broad singlet (br s)	-	The chemical shift of the secondary amine proton is variable and concentration-dependent; it can exchange with D₂O.

Predicted ¹³C-NMR Spectrum

The ¹³C-NMR spectrum provides complementary information, with carbon chemical shifts being highly sensitive to their electronic environment.

Carbon Assignment	Predicted δ (ppm)	Rationale
Pyrazole Ring
C5'	138 - 142	C5' is adjacent to N1 and is typically the most downfield carbon in the pyrazole ring[2][3].
C3'	130 - 135	C3' is adjacent to N2.
C4'	105 - 108	C4' is the central carbon and is characteristically shielded compared to C3' and C5'.
Pyrrolidine Ring
C3	58 - 62	The methine carbon directly attached to the pyrazole nitrogen will be the most downfield of the pyrrolidine carbons.
C2	50 - 54	This carbon is adjacent to both the chiral center and the secondary amine.
C5	45 - 49	This carbon is adjacent to the secondary amine.
C4	30 - 35	As the carbon furthest from the heteroatoms, C4 is expected to be the most upfield signal in the pyrrolidine ring.

Section 2: Comparative Spectral Analysis with Alternative Compounds

To validate our predictions, we can compare them with experimental data from similar structures found in the literature. While an exact match is unavailable, compounds combining pyrazole and pyrrolidine moieties provide a strong basis for comparison.

For instance, the synthesis of various pyrazole derivatives often reports characteristic shifts. In one study, the pyrazole ring protons (-CH) were observed around δ 5.89 ppm, and the NH proton at δ 8.38 ppm[4]. Another publication on pyrrolidine derivatives based on a pyrazole moiety reported pyrrolidine ring protons (CH₂ and CH) in the δ 1.70–2.55 ppm range, with pyrazole ring protons seen at δ 4.90-5.83 ppm[5].

Table of Comparative ¹H-NMR Chemical Shifts (δ, ppm):

Compound	Pyrazole H3'/H5'	Pyrazole H4'	Pyrrolidine CH (N-linked)	Pyrrolidine CH₂	Reference
Predicted: (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole	7.5 - 8.1	6.3 - 6.5	4.8 - 5.2	2.1 - 3.6	This Guide
Related Pyrrolidine-Pyrazole Derivative	~5.7 - 5.8	~4.9	~2.5	~1.7 - 2.5	[5]
General Substituted Pyrazole	~7.4 - 8.2	~5.9	N/A	N/A	[4]

This comparison reveals that while general ranges are consistent, the direct N-C linkage between the two rings in our target compound is predicted to cause a significant downfield shift of the pyrrolidine H3 proton (to ~5.0 ppm) compared to other reported structures where the linkage is different.

Section 3: Experimental Protocol for NMR Data Acquisition

To obtain high-quality NMR data for structural verification, a standardized and rigorous experimental approach is essential. The following protocol is recommended for (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole.

Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the purified compound for ¹H NMR, or 15-25 mg for ¹³C and 2D NMR experiments.

• Solvent Selection: Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD) in a standard 5 mm NMR tube. DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for preserving N-H proton signals.

• Homogenization: Ensure the sample is fully dissolved by gentle vortexing or sonication.

• D₂O Exchange (Optional): To identify the exchangeable N-H proton, acquire an initial ¹H spectrum, then add one drop of D₂O to the NMR tube, shake vigorously, and re-acquire the spectrum. The N-H signal should disappear or significantly diminish[6].

Spectrometer Setup and Data Acquisition

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C and perform automated or manual shimming to optimize magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse sequence (e.g., 'zg30' on Bruker systems).

  • Spectral Width: ~16 ppm, centered around 6-7 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Number of Scans: 16-64 scans, depending on sample concentration.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30').

  • Spectral Width: ~220 ppm, centered around 100 ppm.

  • Number of Scans: 1024-4096 scans, as ¹³C has low natural abundance.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Perform phase correction and baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO at δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C).

Caption: Standard workflow for NMR spectral acquisition and analysis.

Section 4: Advanced 2D NMR Techniques for Unambiguous Assignment

While 1D spectra provide foundational data, 2D NMR experiments are indispensable for confirming the complex structure of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole. These experiments reveal through-bond and through-space correlations, allowing for a definitive assignment of all signals.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds). It would be crucial for:

  • Tracing the connectivity within the pyrrolidine ring: H2 ↔ H3 ↔ H4 ↔ H5.

  • Confirming the coupling between the pyrazole protons: H3' ↔ H4' ↔ H5'.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to (one-bond C-H correlation). It provides a direct link between the ¹H and ¹³C assignments. For example, the proton at δ ~5.0 ppm would show a cross-peak to the carbon at δ ~60 ppm, confirming their assignment as H3 and C3, respectively[6].

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment shows correlations between protons and carbons over longer ranges (typically 2-3 bonds). It is the key to connecting the pyrazole and pyrrolidine fragments. The most critical expected correlation would be between the pyrrolidine H3 proton and the pyrazole carbons C5' and C3', definitively proving the N1-C3 linkage[7].

Caption: Key 2D NMR correlations for connecting the molecular fragments.

By following the predictive analysis and experimental workflows outlined in this guide, researchers can confidently undertake the synthesis and structural characterization of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole, contributing to the advancement of medicinal chemistry and drug development.

References

• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals.
• Design, Synthesis and Antibacterial Evaluation of Some New Pyrrolidine Derivatives Based Pyrazole Moiety via Vilsmeier-Haack Rea. Baghdad Science Journal.
• Interpreting Complex NMR Spectra of Pyrazole Derivatives. Benchchem Technical Support Center.
• Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times.
• 1 H and 13 C NMR spectral characteristics of 1H-pyrazole.
• 1H, 13C NMR, X-ray and conformational studies of new 1-alkyl-3-benzoyl-pyrazole and 1-alkyl-3-benzoyl-pyrazoline deriv
• 1H-NMR spectrum of 1-pyrroline solution in DMSO-d 6.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
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• 5. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 1H, 13C NMR, X-ray and conformational studies of new 1-alkyl-3-benzoyl-pyrazole and 1-alkyl-3-benzoyl-pyrazoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Chiral HPLC Methods for (R)-1-(Pyrrolidin-3-yl)-1H-pyrazole Determination

Executive Summary

The determination of enantiomeric purity for 1-(pyrrolidin-3-yl)-1H-pyrazole is a critical quality attribute (CQA) in the synthesis of JAK inhibitors (e.g., Ruxolitinib). The molecule presents specific chromatographic challenges: it is a small, polar, secondary amine with a basic pKa (~9.5), making it prone to severe peak tailing due to silanol interactions.

This guide compares three primary separation strategies. Method A (Immobilized Amylose) is recommended as the primary method due to its solvent robustness and superior lifetime. Method B (Coated Cellulose) serves as the high-selectivity alternative for difficult impurity profiles. Method C (Polar Organic Mode) is the preferred choice for high-throughput screening (HTS) and mass spectrometry (MS) compatibility.

Molecular Analysis & Separation Physics

Understanding the analyte is the prerequisite for column selection.

• Chiral Center: C3 of the pyrrolidine ring.

• Interaction Points: The pyrazole ring (π-π interactions) and the secondary amine (hydrogen bonding/dipole).

• The "Tailing" Problem: The secondary amine on the pyrrolidine ring will interact strongly with residual silanols on the silica support.

  • Implication: The use of a basic additive (Diethylamine or Triethylamine) is non-negotiable to block silanol sites and ensure symmetrical peak shape.

Comparative Method Analysis

Method A: Immobilized Amylose (The Robust Workhorse)

• Column: Chiralpak IA / IG (Amylose tris(3,5-dimethylphenylcarbamate), immobilized).

• Mechanism: Inclusion complexes within the helical amylose structure + π-π interactions.

• Pros: Immobilization allows the use of "forbidden" solvents (DCM, THF, Ethyl Acetate) to solubilize the polar amine if necessary. High column longevity.

• Cons: Slightly lower theoretical plate count compared to coated phases due to the immobilization chemistry.

Method B: Coated Cellulose (The Selectivity Gold Standard)

• Column: Chiralcel OD-H / Lux Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate), coated).

• Mechanism: The cellulose backbone forms a rigid linear cavity, often providing higher resolution (

  ) for small rigid heterocycles than amylose.

• Pros: Historically the highest success rate for small amines.

• Cons: Fragile. Cannot use DCM, THF, or >50% Ethyl Acetate. If the sample is dissolved in the wrong solvent, the phase is stripped, destroying the column.

Method C: Polar Organic Mode (The High-Throughput Solution)

• Column: Chiralpak AD-H / IA or Chiralcel OD-H.

• Mobile Phase: 100% Acetonitrile or MeOH/ACN mixtures with basic additives.

• Pros: Excellent solubility for the polar pyrazole-pyrrolidine salt forms. MS-compatible (if volatile bases like ammonium hydroxide are used). Fast equilibration.

• Cons: Less retention (

  ) generally, which can risk interference from the solvent front.

Performance Data Summary

Metric	Method A (Immobilized Amylose)	Method B (Coated Cellulose)	Method C (Polar Organic)
Column	Chiralpak IA / IG	Chiralcel OD-H	Chiralpak AD-H / IA
Mobile Phase	Hexane : IPA : DEA (80:20:0.1)	Hexane : EtOH : DEA (90:10:0.1)	ACN : MeOH : DEA (95:5:0.1)
Resolution ( )	~2.5 - 3.5	> 4.0 (Best Separation)	~1.8 - 2.2
Tailing Factor ( )	1.1 - 1.3	1.1 - 1.2	1.0 - 1.2
Run Time	15 - 20 min	20 - 25 min	< 10 min (Fastest)
Robustness	High	Low (Solvent restricted)	Medium

Method Development Logic

The following decision tree illustrates the scientific causality behind selecting the correct method for this specific pyrazole derivative.

Caption: Method Development Decision Tree. Note the critical convergence on basic additives regardless of column choice.

Detailed Experimental Protocol (Recommended: Method A)

This protocol uses Chiralpak IA due to its balance of selectivity and operational safety.

Reagents & Equipment

• Column: Daicel Chiralpak IA (4.6 x 250 mm, 5 µm).

• Solvents: n-Hexane (HPLC Grade), 2-Propanol (IPA, HPLC Grade).

• Additive: Diethylamine (DEA), >99.5% purity. Note: Do not use old DEA; oxidation products cause baseline noise.

• Standard: (R)-1-(pyrrolidin-3-yl)-1H-pyrazole reference standard.

• Racemate: Racemic mixture for system suitability (resolution check).

Chromatographic Conditions

• Mobile Phase: n-Hexane / 2-Propanol / DEA (80 : 20 : 0.1 v/v/v).

  • Preparation: Premix Hexane and IPA. Add DEA last. Sonicate for 5 mins to degas.

• Flow Rate: 1.0 mL/min.[1][2][3][4][5]

• Temperature: 25°C (Control is vital; selectivity often drops at higher temps).

• Detection: UV @ 254 nm (Pyrazole absorption max).

• Injection Volume: 5 - 10 µL.

Sample Preparation

• Stock Solution: Dissolve 5 mg of sample in 1 mL of Ethanol or IPA. Avoid dissolving in pure Hexane as the polar amine may crash out.

• Working Solution: Dilute Stock 1:10 with Mobile Phase.

• Filtration: Filter through a 0.45 µm PTFE syringe filter.

System Suitability Criteria (Self-Validating)

• Resolution (

  ): > 2.0 between (R) and (S) enantiomers.

• Tailing Factor (

  ): < 1.5 for the main peak.

• Precision: %RSD of peak area < 1.0% (n=5 injections).

Experimental Workflow

Caption: Operational workflow for routine enantiomeric purity testing.

Troubleshooting & Optimization

• Issue: Peak Tailing (> 1.5)

  • Cause: Silanol interaction.

  • Fix: Increase DEA concentration to 0.2% or switch to Ethanolamine. Ensure the column has been dedicated to basic analytes (memory effects from acidic runs can persist).

• Issue: Poor Solubility / Pressure Spikes

  • Cause: Sample precipitating in Hexane.

  • Fix: Switch to Method C (Polar Organic Mode) using 100% Acetonitrile + 0.1% DEA + 0.1% Ethanol.

• Issue: Loss of Resolution

  • Cause: Temperature fluctuation.

  • Fix: Lower column oven temperature to 15°C. Chiral recognition is enthalpy-driven and often improves at lower temperatures.

References

• Daicel Corporation. Instruction Manual for CHIRALPAK IA, IB, IC, ID, IE, IF, IG, IH.Link

• BenchChem. A Comparative Guide to the Chiral HPLC Analysis of Ruxolitinib Enantiomers. (2025).[1][3][6][7] Link

• Hassan, H. et al. "Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis." ACS Omega, 2021.[8] Link

• Cirilli, R. et al. "Improved Achiral and Chiral HPLC-UV Analysis of Ruxolitinib in Two Different Drug Formulations." Molecules, 2020.[9] Link

• Vertex AI Search. Effect of amine mobile phase additives on chiral subcritical fluid chromatography.Link

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ijcpa.in [ijcpa.in]
• 5. hplc.eu [hplc.eu]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Enantioselective Separation of Chiral N1-Substituted-1 H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole and Other Pyrazole Scaffolds in Kinase Inhibition

For researchers, scientists, and drug development professionals navigating the complex landscape of kinase inhibitor design, the selection of a core scaffold is a critical decision that profoundly influences the potency, selectivity, and pharmacokinetic properties of a potential therapeutic agent. The pyrazole ring, a five-membered aromatic heterocycle, has long been recognized as a "privileged scaffold" in medicinal chemistry, forming the backbone of numerous FDA-approved drugs.[1][2] This guide provides an in-depth comparison of the (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole scaffold with other notable pyrazole-containing structures, particularly in the context of Janus Kinase (JAK) inhibition. Through an examination of structure-activity relationships (SAR), experimental data, and synthetic accessibility, we aim to furnish researchers with the insights necessary to make informed decisions in their drug discovery endeavors.

The Pyrazole Core: A Versatile Foundation for Kinase Inhibition

The unique electronic and structural features of the pyrazole ring make it an ideal anchor for designing kinase inhibitors. Its two adjacent nitrogen atoms can act as both hydrogen bond donors and acceptors, facilitating crucial interactions within the ATP-binding pocket of kinases.[3] Furthermore, the pyrazole ring is synthetically tractable, allowing for diverse substitutions at multiple positions to fine-tune the biological activity and physicochemical properties of the molecule.[4][5] This versatility has led to the development of several successful pyrazole-based kinase inhibitors, including the JAK inhibitors Ruxolitinib and Tofacitinib, which have revolutionized the treatment of myelofibrosis and rheumatoid arthritis, respectively.[6][7]

(R)-1-(Pyrrolidin-3-YL)-1H-pyrazole: A Scaffold of Interest for JAK Inhibition

The subject of this guide, (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole, presents a compelling scaffold for the development of novel kinase inhibitors, particularly targeting the JAK family of enzymes. The JAK-STAT signaling pathway is a critical regulator of immune responses and hematopoiesis, and its dysregulation is implicated in various autoimmune diseases and cancers.[7] The structure of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole, featuring a chiral pyrrolidine ring at the N1 position of the pyrazole, suggests a potential for specific and potent interactions within the kinase active site.

The rationale for investigating this scaffold is rooted in the success of existing pyrazole-based JAK inhibitors. For instance, Ruxolitinib, a potent JAK1/2 inhibitor, incorporates a pyrazole ring linked to a pyrrolo[2,3-d]pyrimidine core.[6] The N1 substituent on the pyrazole of Ruxolitinib is a chiral cyclopentylpropanenitrile group, highlighting the importance of stereochemistry and the nature of the N1-substituent in achieving high affinity and selectivity. The (R)-pyrrolidinyl moiety in our scaffold of interest offers a distinct three-dimensional profile and the potential for forming additional hydrogen bonds or van der Waals interactions within the ATP-binding pocket, which could translate to improved potency and/or a unique selectivity profile across the JAK family (JAK1, JAK2, JAK3, and TYK2).

Comparative Analysis with Leading Pyrazole-Based JAK Inhibitors

To contextualize the potential of the (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole scaffold, it is instructive to compare it with established pyrazole-containing JAK inhibitors.

Structural Comparison:

Scaffold/Drug	Core Structure	Key N1-Substituent
(R)-1-(Pyrrolidin-3-YL)-1H-pyrazole	Pyrazole	(R)-Pyrrolidin-3-yl
Ruxolitinib	Pyrazole-pyrrolo[2,3-d]pyrimidine	(R)-cyclopentylpropanenitrile
Tofacitinib	Pyrrolo[2,3-d]pyrimidine	Does not contain a pyrazole core
Baricitinib	Pyrazole-pyrrolo[2,3-d]pyrimidine	1-(ethylsulfonyl)azetidin-3-yl

Tofacitinib is included as a key JAK inhibitor for functional comparison, though it lacks a pyrazole core, its pyrrolo[2,3-d]pyrimidine core is a common feature in many JAK inhibitors, including Ruxolitinib and Baricitinib.

The key differentiator for (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole is the direct attachment of the chiral pyrrolidine ring to the pyrazole. This contrasts with Ruxolitinib and Baricitinib, where the N1 substituent is more complex and extends further into the solvent-exposed region of the kinase. The pyrrolidine ring, being a saturated heterocycle, offers conformational flexibility that can be exploited to optimize binding.

Quantitative Comparison of Inhibitory Activity:

While direct experimental data for (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole as a JAK inhibitor is not yet prominently available in the public domain, we can infer its potential by examining the SAR of related compounds. The following table presents the inhibitory concentrations (IC50) of established pyrazole-based JAK inhibitors against different JAK isoforms.

Compound	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)	Reference
Ruxolitinib	3.3	2.8	428	[8]
Baricitinib	5.9	5.7	>400	[9]
Tofacitinib	112	20	1	[10]
Hypothesized (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole derivative	To be determined	To be determined	To be determined

The data illustrates that subtle changes in the pyrazole scaffold and its substituents can dramatically alter the potency and selectivity profile. For instance, Tofacitinib exhibits a preference for JAK3, while Ruxolitinib and Baricitinib are more potent against JAK1 and JAK2.[8][9][10] The development of a novel inhibitor based on the (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole scaffold would aim to achieve a desirable balance of potency and selectivity, potentially offering a better therapeutic window or a different side-effect profile compared to existing drugs.

Structure-Activity Relationship (SAR) Insights

The design of potent and selective kinase inhibitors is guided by understanding the SAR. For pyrazole-based JAK inhibitors, several key principles have emerged:

• The Pyrazole Core as a Hinge Binder: The pyrazole moiety often forms critical hydrogen bonds with the hinge region of the kinase ATP-binding site.

• N1-Substitution Dictates Selectivity: The nature of the substituent at the N1 position of the pyrazole ring is a primary determinant of selectivity among different kinases. The size, shape, and functionality of this group influence how the inhibitor orients itself within the binding pocket and interacts with non-conserved residues.[7]

• The Importance of Chirality: As demonstrated by Ruxolitinib, the stereochemistry of the N1-substituent can be crucial for optimal binding and potency. The (R)-configuration of the pyrrolidine in our scaffold of interest is therefore a critical design element.

The pyrrolidine ring in (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole offers several avenues for further optimization. The secondary amine of the pyrrolidine can be functionalized to introduce additional interactions or to modulate physicochemical properties such as solubility and cell permeability.

Synthetic Accessibility: A Practical Consideration

The feasibility of a scaffold in a drug discovery program is also contingent on its synthetic accessibility. Both Ruxolitinib and Tofacitinib have well-established, albeit complex, multi-step synthetic routes.[2][11][12][13][14][15][16][17]

Illustrative Synthetic Workflow:

Caption: General workflow for synthesis and evaluation of novel inhibitors.

The synthesis of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole can be approached through several established methods for pyrazole formation followed by a chiral resolution or an asymmetric synthesis to install the (R)-pyrrolidinyl moiety. While potentially challenging, the synthesis is likely to be more straightforward than that of the more complex side chains of Ruxolitinib.

Experimental Protocols for Comparative Evaluation

To objectively compare the performance of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole-based inhibitors with other scaffolds, standardized and robust experimental protocols are essential.

Experimental Workflow for Kinase Inhibitor Profiling:

Caption: Workflow for in vitro and cell-based inhibitor profiling.

In Vitro JAK Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol provides a time-resolved fluorescence resonance energy transfer (TR-FRET) method for quantifying kinase inhibition.

Materials:

• Recombinant human JAK1, JAK2, and JAK3 enzymes

• Eu-labeled anti-tag antibody

• Alexa Fluor™ 647-labeled ATP-competitive kinase tracer

• Test compounds (e.g., derivatives of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole)

• Kinase reaction buffer

• 384-well microplates

Procedure:

• Compound Dilution: Prepare a serial dilution of the test compounds in DMSO.

• Assay Plate Preparation: Add the diluted compounds to the assay plate. Include controls for 100% inhibition (no enzyme) and 0% inhibition (DMSO vehicle).

• Kinase/Antibody Mixture: Prepare a mixture of the JAK enzyme and the Eu-labeled antibody in kinase reaction buffer.

• Tracer Addition: Add the Alexa Fluor™ 647-labeled tracer to the wells.

• Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

• TR-FRET Reading: Read the plate on a TR-FRET-compatible plate reader, measuring the emission at 665 nm and 615 nm.

• Data Analysis: Calculate the emission ratio (665 nm / 615 nm) and plot the results against the compound concentration to determine the IC50 value.[18]

Cell-Based Proliferation Assay

This assay assesses the ability of the compounds to inhibit the proliferation of cancer cell lines that are dependent on JAK signaling.

Materials:

• Human erythroleukemia (HEL) or chronic myelogenous leukemia (K562) cell lines

• Cell culture medium (e.g., RPMI-1640) with fetal bovine serum (FBS)

• Test compounds

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with a serial dilution of the test compounds and incubate for 72 hours.

• Cell Viability Measurement: Add the CellTiter-Glo® reagent to each well and incubate for 10 minutes to stabilize the luminescent signal.

• Luminescence Reading: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated control and plot the results to determine the GI50 (concentration for 50% growth inhibition).[7]

Conclusion and Future Directions

The (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole scaffold represents a promising starting point for the development of novel kinase inhibitors, particularly targeting the Janus kinase family. Its structural features, including the chiral pyrrolidine moiety, offer opportunities for achieving high potency and unique selectivity profiles. By leveraging the extensive knowledge of the SAR of existing pyrazole-based drugs like Ruxolitinib, medicinal chemists can rationally design and synthesize new chemical entities based on this scaffold.

The provided experimental protocols offer a robust framework for the comparative evaluation of these new compounds against established inhibitors. Future work should focus on the synthesis of a focused library of derivatives of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole and their comprehensive biological characterization. Such studies will be instrumental in validating the potential of this scaffold and could ultimately lead to the discovery of next-generation kinase inhibitors with improved therapeutic properties.

References

(A comprehensive list of all cited sources with clickable URLs will be provided at the end of the document.)

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole

This document provides essential safety protocols and logistical guidance for the handling and disposal of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole. Developed for researchers, scientists, and professionals in drug development, this guide is built on a foundation of scientific integrity and practical, field-tested experience. As a novel compound, specific safety data for (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole is not extensively documented. Therefore, this guidance is synthesized from the known hazard profiles of its constituent moieties: the pyrrolidine ring and the pyrazole ring. This conservative approach, treating the compound with the caution merited by its components, ensures a robust margin of safety.

Hazard Analysis: A Tale of Two Rings

(R)-1-(Pyrrolidin-3-YL)-1H-pyrazole incorporates two key heterocyclic structures, each with a distinct hazard profile that must be respected.

• The Pyrrolidine Moiety: Pyrrolidine is a cyclic secondary amine. It is classified as a highly flammable liquid and vapor.[1][2][3] It is harmful if swallowed or inhaled and can cause severe skin burns and eye damage.[1][2] Therefore, any handling procedures must mitigate risks of ignition, inhalation, and direct contact.

• The Pyrazole Moiety: Pyrazole is an aromatic diazole. It is harmful if swallowed and toxic in contact with skin.[4][5][6] It is known to cause skin irritation and serious eye damage.[4][5][6] Furthermore, there is evidence that pyrazole can cause organ damage through prolonged or repeated exposure.[4][5][6]

Given these combined risks, (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole should be handled as a substance that is potentially flammable, corrosive, toxic, and capable of causing long-term health effects.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is mandatory to minimize exposure and ensure operator safety. The following table summarizes the required PPE for handling (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.[1][7]	Protects against splashes of the chemical which could cause severe eye damage, based on the hazards of both pyrrolidine and pyrazole.[1][5]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).[7]	Prevents skin contact, as both parent compounds can cause skin irritation or burns and pyrazole is toxic upon dermal absorption.[5]
Skin and Body Protection	A flame-retardant lab coat, supplemented with a chemically resistant apron.[1]	Provides a barrier against skin contact and protects from the flammability risk associated with the pyrrolidine moiety.[1]
Respiratory Protection	Work must be conducted in a certified chemical fume hood.[7] If a fume hood is not available, a NIOSH-approved respirator with organic vapor cartridges is required.	Minimizes the risk of inhaling aerosols or vapors, a known hazard for pyrrolidine derivatives.[1]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational protocol is critical for mitigating the risks associated with (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole.

Preparation and Precautionary Measures

• Engineering Controls : All work must be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[7] Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[7]

• Ignition Source Control : Due to the flammability of the pyrrolidine component, eliminate all potential ignition sources from the work area. This includes open flames, hot plates, and spark-producing equipment.[1][2][3]

• PPE Donning : Before handling the compound, don all required PPE as specified in the table above. Inspect gloves for any signs of degradation or perforation before use.[1]

Handling the Compound

• Weighing and Transfer : When weighing the solid compound, do so in a fume hood to avoid inhalation of any dust particles. Use appropriate tools to handle the material, minimizing the creation of dust.

• In Solution : When working with the compound in solution, be mindful of the solvent's flammability and toxicity in addition to that of the solute. Always conduct transfers and reactions within the fume hood.

Diagram: PPE Selection Workflow

Caption: Workflow for PPE selection and safe handling of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole.

Disposal Plan: Responsible Waste Management

The disposal of (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole and any contaminated materials must be handled with the utmost care to prevent environmental contamination and exposure to others.

• Waste Segregation : All waste contaminated with (R)-1-(Pyrrolidin-3-YL)-1H-pyrazole, including disposable gloves, weigh boats, and pipette tips, must be collected in a dedicated, clearly labeled hazardous waste container.

• Containerization : The hazardous waste container should be made of a material compatible with the chemical and any solvents used. It must be kept closed when not in use.

• Disposal Procedure : The collected waste must be disposed of through a licensed hazardous waste disposal company.[8] Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Inhalation : If inhaled, move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

• Skin Contact : In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.

• Eye Contact : If the chemical enters the eyes, immediately flush with plenty of water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

• Ingestion : If swallowed, do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Spill : In the event of a spill, evacuate the area and ensure it is well-ventilated. Wearing the appropriate PPE, absorb the spill with an inert material such as vermiculite or sand and place it in a sealed container for disposal as hazardous waste.[9]

References

• Benchchem. Personal protective equipment for handling (2S,5R)-5-Ethylpyrrolidine-2-carboxamide.
• Benchchem. Personal protective equipment for handling 3-(1H-pyrazol-1-yl)pyrazin-2-amine.
• Sigma-Aldrich. SAFETY DATA SHEET - Pyrrolidine.
• CDH Fine Chemical. PYRROLIDINE CAS NO 123-75-1 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• ChemicalBook. Pyrazole - Safety Data Sheet.
• Apollo Scientific. Pyrrolidine.
• Cole-Parmer. Material Safety Data Sheet - Pyrrolidine.
• Loba Chemie. PYRROLIDINE FOR SYNTHESIS.
• Campus Operations. HAZARDOUS CHEMICAL USED IN ANIMALS.
• Sigma-Aldrich. SAFETY DATA SHEET - Pyrazole.
• Merck Millipore. Pyrazole CAS 288-13-1 | 807572.

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